2,3-Dichloro-6-(chloromethyl)pyridine

• CAS: 1227574-47-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure of 2,3-dichloro-6-(chloromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,3-dichloro-6-(chloromethyl)pyridine, a halogenated pyridine derivative with significant potential as a versatile building block in medicinal chemistry and agrochemical synthesis. Due to the limited availability of direct experimental data for this specific compound, this document integrates information from closely related analogues and fundamental principles of organic chemistry to offer a scientifically grounded perspective on its synthesis, properties, and reactivity.

Introduction to a Privileged Scaffold

Halogenated pyridines are a class of heterocyclic compounds that have garnered substantial interest in the fields of pharmaceutical and agricultural sciences. The presence of chlorine atoms on the pyridine ring significantly influences the molecule's electronic properties, reactivity, and biological activity. 2,3-dichloro-6-(chloromethyl)pyridine, with its distinct substitution pattern, presents a unique combination of reactive sites, making it a valuable intermediate for the synthesis of more complex functionalized molecules. The pyridine nucleus itself is a common feature in many approved drugs, highlighting the importance of developing novel pyridine-based synthons.[1][2][3][4][5]

Molecular Structure and Physicochemical Properties

The fundamental characteristics of 2,3-dichloro-6-(chloromethyl)pyridine are summarized in the table below.

Property	Value	Source
IUPAC Name	2,3-dichloro-6-(chloromethyl)pyridine	-
CAS Number	1227574-47-1	[6]
Molecular Formula	C₆H₄Cl₃N	[6]
Molecular Weight	196.46 g/mol	[6]
SMILES Code	ClCC1N=C(Cl)C(Cl)=CC=1	[6]

Predicted Spectroscopic Data

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show two distinct signals in the aromatic region, corresponding to the two protons on the pyridine ring. A singlet corresponding to the two protons of the chloromethyl group would likely appear in the range of 4.5-5.0 ppm.

¹³C NMR Spectroscopy: The carbon NMR spectrum should exhibit six unique signals: one for the chloromethyl carbon and five for the carbons of the pyridine ring. The chemical shifts of the ring carbons will be influenced by the positions of the chlorine substituents and the nitrogen atom.

Infrared (IR) Spectroscopy: The IR spectrum is anticipated to show characteristic absorption bands for C-H stretching of the aromatic ring and the CH₂ group, C=N and C=C stretching vibrations of the pyridine ring, and C-Cl stretching vibrations.

Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion peak (M+) with a characteristic isotopic pattern due to the presence of three chlorine atoms.

Synthesis of 2,3-dichloro-6-(chloromethyl)pyridine

A plausible synthetic route to 2,3-dichloro-6-(chloromethyl)pyridine involves the chlorination of a suitable picoline (methylpyridine) precursor. The synthesis of the closely related 2,3-dichloro-6-(trichloromethyl)pyridine often proceeds via the exhaustive chlorination of 2-chloro-6-methylpyridine (also known as nitrapyrin).[7][8] A similar, but less extensive, chlorination of a dichlorinated methylpyridine could yield the desired chloromethyl derivative.

A potential synthetic pathway could start from 2,3-dichloro-6-methylpyridine. The selective free-radical chlorination of the methyl group, typically initiated by UV light or a radical initiator, could furnish 2,3-dichloro-6-(chloromethyl)pyridine. Controlling the stoichiometry of the chlorinating agent and the reaction conditions would be crucial to prevent over-chlorination to the di- and trichloromethyl analogues.

Caption: Proposed synthesis of 2,3-dichloro-6-(chloromethyl)pyridine.

Experimental Protocol for Synthesis (Hypothetical)

The following is a generalized, hypothetical protocol based on known procedures for the chlorination of methylpyridines.

• Reaction Setup: In a reaction vessel equipped with a reflux condenser, a gas inlet, and a UV lamp, dissolve 2,3-dichloro-6-methylpyridine in a suitable inert solvent (e.g., carbon tetrachloride or chlorobenzene).

• Initiation: Heat the solution to reflux.

• Chlorination: Introduce chlorine gas into the reaction mixture at a controlled rate while irradiating with UV light.

• Monitoring: Monitor the progress of the reaction by gas chromatography (GC) or thin-layer chromatography (TLC) to determine the optimal reaction time and prevent the formation of polychlorinated byproducts.

• Work-up: Upon completion, cool the reaction mixture and purge with an inert gas (e.g., nitrogen) to remove excess chlorine.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by a suitable method, such as fractional distillation or column chromatography.

Reactivity and Applications in Synthesis

The chemical reactivity of 2,3-dichloro-6-(chloromethyl)pyridine is dictated by its two key functional groups: the dichloropyridine ring and the chloromethyl substituent.

Reactivity of the Chloromethyl Group

The chloromethyl group is a reactive electrophilic site, susceptible to nucleophilic substitution reactions (Sₙ2). This allows for the introduction of a wide variety of functional groups, making it a valuable handle for molecular elaboration. Common nucleophiles that can displace the chloride include:

• Amines: To form the corresponding aminomethylpyridines.

• Alcohols/Phenols: To generate ether linkages.

• Thiols: To produce thioethers.

• Cyanide: To introduce a cyanomethyl group, which can be further transformed.

Caption: Nucleophilic substitution at the chloromethyl group.

Reactivity of the Dichloropyridine Ring

The chlorine atoms on the pyridine ring can also undergo nucleophilic aromatic substitution (SₙAr), although this typically requires more forcing conditions than the substitution at the chloromethyl group. The position of substitution on the pyridine ring is influenced by the electronic effects of the existing substituents and the nature of the nucleophile.[9][10]

Applications in Drug Discovery and Agrochemicals

Chlorinated pyridines are key components in numerous commercial agrochemicals and active pharmaceutical ingredients.[11] The structural motif of 2,3-dichloro-6-(chloromethyl)pyridine provides a scaffold that can be elaborated into a diverse range of molecules with potential biological activity. Its utility as a building block stems from the ability to sequentially or selectively functionalize the chloromethyl group and the chloro-substituents on the pyridine ring. This allows for the systematic exploration of chemical space in the search for new lead compounds in drug discovery and the development of novel pesticides.[7][12]

Conclusion

2,3-dichloro-6-(chloromethyl)pyridine is a promising, yet underexplored, chemical entity. While direct experimental data remains limited, its molecular structure suggests a high potential as a versatile building block for the synthesis of complex, functionalized pyridine derivatives. The insights provided in this guide, drawn from analogous compounds and established chemical principles, offer a solid foundation for researchers and scientists to begin exploring the synthetic utility and potential applications of this compound in their respective fields. Further experimental investigation into the synthesis, characterization, and reactivity of 2,3-dichloro-6-(chloromethyl)pyridine is warranted to fully unlock its potential.

References

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• Zhu, X.-M., Cai, Z.-S., Zhang, H.-H., & Sun, M.-Z. (2014). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry, 26(1), 110-112.
• Wikipedia. 2,6-Dichloropyridine. Accessed February 21, 2026.
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• PMC. 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Accessed February 21, 2026.
• Journal of the Chemical Society, Perkin Transactions 1. Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles. Accessed February 21, 2026.
• Jubilant Ingrevia. 2-Chloro-6-Trichloromethylpyridine. Accessed February 21, 2026.
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• SIELC Technologies. 2,3-Dichloro-6-(trichloromethyl)pyridine. Accessed February 21, 2026.
• International Journal of Pharmaceutical Sciences Review and Research. A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. Accessed February 21, 2026.
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• CABI Digital Library. Preparation of 2,3-Dichloropyridine by Selective Dechlorination of 2,3,6-Trichloropyridine. Accessed February 21, 2026.
• PMC. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Accessed February 21, 2026.
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• Benchchem. In-depth Technical Guide: Spectroscopic Data for 3,5-Dichloro-2-(trichloromethyl)pyridine. Accessed February 21, 2026.
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Technical Whitepaper: Functionalization of the 6-Position in 2,3-Dichloropyridines

From Precursor to Reactive Intermediate: A Guide to 2,3-Dichloro-6-(chloromethyl)pyridine

Executive Summary

This technical guide analyzes the critical transformation of 2,3-dichloro-6-methylpyridine (Precursor) into 2,3-dichloro-6-(chloromethyl)pyridine (Reactive Intermediate).[1][2] This conversion is a pivotal step in the synthesis of advanced agrochemicals, specifically imidazolinone herbicides and ryanodine receptor modulators. While the methyl precursor is relatively stable, the chloromethyl derivative introduces a highly reactive electrophilic handle, necessitating strict process controls to manage selectivity, stability, and genotoxic safety profiles.

Part 1: Comparative Physicochemical Profile

The transition from a methyl to a chloromethyl group fundamentally alters the molecule's electronic and physical behavior. The introduction of the chlorine atom at the benzylic position (lateral chain) creates a dipole and weakens the C-H bonds of the remaining methylene protons, increasing acidity and susceptibility to further chlorination.

Table 1: Physicochemical Comparison

Feature	2,3-Dichloro-6-methylpyridine	2,3-Dichloro-6-(chloromethyl)pyridine
Role	Stable Starting Material (KSM)	Reactive Electrophile / Intermediate
Reactivity	Nucleophilic at Nitrogen (weak); Susceptible to radical attack at methyl.[1][2][3]	High Alkylating Potential ; Susceptible to nucleophilic substitution ( ).
Stability	Stable under ambient conditions.	Moisture sensitive (hydrolysis to alcohol); Light sensitive.
Boiling Point	~240–245°C (Predicted)	Higher (due to molecular weight); often distilled under vacuum to prevent degradation.
Safety Hazard	Irritant; Aquatic toxicity.	Lachrymator ; Corrosive; Potential Genotoxic Impurity (GTI).
Key Impurities	2,3-dichloro-5-methylpyridine (isomer)	2,3-dichloro-6-(dichloromethyl)pyridine (Over-chlorinated).[1][2]

Part 2: Synthetic Transformation & Selectivity Control[1]

The synthesis of the chloromethyl derivative is achieved via Free Radical Halogenation . This process is non-trivial due to the competing reaction rates between the starting material and the product. As the methyl group becomes chlorinated, the electron-withdrawing effect of the chlorine atom slightly deactivates the remaining C-H bonds, but not enough to prevent over-chlorination to the dichloromethyl and trichloromethyl species in a batch process.[1][3]

Mechanism: Free Radical Chain Reaction

The reaction typically utilizes elemental chlorine (

) or sulfuryl chloride ( ) initiated by azobisisobutyronitrile (AIBN) or UV light.[2]

• Initiation: Homolytic cleavage of the initiator generates radicals.

• Propagation:

  • Radical abstraction of a hydrogen atom from the 6-methyl group forms a benzylic-type radical.[1][3]

  • This radical attacks

    (or ), transferring a chlorine atom and regenerating the chain-carrying radical.[3]

• Termination: Radical coupling (minor pathway).

Critical Process Parameter: Conversion vs. Selectivity

To maximize the yield of the mono-chloromethyl species, the reaction must never reach 100% conversion .[1][3]

• Target Conversion: 60–75%.

• Reasoning: Beyond 75% conversion, the concentration of the mono-chloromethyl product is high enough that it statistically competes for chlorine radicals, leading to the formation of the dichloromethyl impurity.[1]

• Protocol: The reaction is quenched early, and the unreacted methyl precursor is recovered via fractional distillation and recycled.

Visualization: Reaction Pathway & Impurity Formation

Caption: Stepwise radical chlorination pathway showing the critical risk of over-chlorination to the dichloromethyl impurity.

Part 3: Downstream Utility (Why Convert?)

The conversion of the inert methyl group to the chloromethyl group activates the molecule for Nucleophilic Substitution (

) . The 2,3-dichloro substitution pattern on the ring is electron-withdrawing, which, combined with the chloromethyl group, makes the methylene carbon highly electrophilic.[1]

Key Applications

• Ether Formation: Reaction with alkoxides to form ether bridges, common in newer generation pyrethroids or pyridyl-ether insecticides.

• Amination: Reaction with secondary amines to form functionalized ligands.

• Heterocycle Construction: The chloromethyl group serves as a "linker" to attach the pyridine ring to other pharmacophores, such as imidazoles or pyrazoles, essential in the synthesis of herbicides like Imidazolinones (e.g., analogs of Imazapyr) and ryanodine receptor antagonists (e.g., Chlorantraniliprole intermediates).[2]

Part 4: Experimental Protocol (Self-Validating System)

Objective: Synthesis of 2,3-dichloro-6-(chloromethyl)pyridine with <5% dichloromethyl impurity.

Reagents

• 2,3-Dichloro-6-methylpyridine (1.0 eq)[1]

• Sulfuryl Chloride (

  ) (1.1 eq) — Preferred over gas for lab scale precision.

• AIBN (0.01 eq)[4]

• Solvent: Chlorobenzene (High boiling point, inert to radicals).

Step-by-Step Methodology

• Setup: Equip a 3-neck round bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe. Connect the condenser outlet to a caustic scrubber (NaOH) to neutralize

  and off-gas.

• Dissolution: Dissolve the methyl precursor in chlorobenzene (5 volumes).

• Initiation: Add AIBN and heat the mixture to 80°C.

• Controlled Addition: Add

  dropwise over 2 hours.

  • Validation Point: Monitor gas evolution. Rapid bubbling indicates active radical propagation.

• Reaction Monitoring (The "Stop" Signal):

  • Sample hourly using GC-MS or HPLC.[1]

  • Stop Criteria: When the ratio of Mono-Cl : Di-Cl drops below 15:1 OR when starting material conversion reaches 70% .[1]

• Quench: Cool to room temperature and purge with nitrogen to remove residual gases.

• Workup: Wash with saturated

  to remove acid traces. Dry organic layer over .

• Purification:

  • Perform fractional distillation under reduced pressure (e.g., 5-10 mbar).[3]

  • Fraction 1: Unreacted Methyl Precursor (Recycle).

  • Fraction 2: Pure 2,3-dichloro-6-(chloromethyl)pyridine.[1][5]

  • Residue: Dichloromethyl impurities.

Workflow Diagram

Caption: Operational workflow emphasizing the critical decision loop based on GC conversion data.

Part 5: Process Safety & Impurity Management

Genotoxicity (GTI) Control

Alkyl halides like 2,3-dichloro-6-(chloromethyl)pyridine are potential Genotoxic Impurities (GTIs) because they can alkylate DNA.[1][2][3]

• Handling: Use full containment (isolators) or closed-system transfers.

• Decontamination: Spills should be treated with a solution of amine (e.g., ammonia or diethylamine) to quench the alkylating capability before disposal.

Thermal Stability

The chloromethyl group is thermally sensitive. Prolonged heating during distillation can cause:

• Elimination: Formation of reactive polymerizable species.

• Disproportionation: Scrambling of chlorine atoms.

• Mitigation: Keep pot temperature below 140°C during distillation; use high vacuum to lower boiling points.

Lachrymatory Hazard

Benzyl chloride derivatives are potent lachrymators (tear gas agents).

• PPE: Full-face respirator or synthesis within a certified fume hood is mandatory.[1] Eye wash stations must be immediately accessible.

References

• DuPont (Corteva). "Process for the preparation of chlorantraniliprole and intermediates." World Intellectual Property Organization, WO2003015519, 2003. (Demonstrates the utility of chloropyridine intermediates in Rynaxypyr synthesis).

• Dow AgroSciences. "2-Mono and 2,3-bis(polychloromethyl)pyridines and their use as herbicide intermediates." European Patent Office, EP0254052A2, 1988. (Authoritative source on the radical chlorination of 2,3-lutidine derivatives).

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3084986, 2,3-Dichloro-6-(trichloromethyl)pyridine."[1] PubChem, 2025.[6] (Provides safety and physicochemical data for the chlorinated series).

• Master Organic Chemistry. "Selectivity In Free Radical Reactions." Master Organic Chemistry, 2013.[7] (Foundational theory on radical chlorination selectivity).

• Fisher Scientific. "Safety Data Sheet: 2,6-Dichloropyridine." Fisher Scientific, 2025.[8] (General handling protocols for chloropyridines).

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chemical and physical properties of chloromethyl pyridine derivatives

An In-depth Technical Guide to the Chemical and Physical Properties of Chloromethyl Pyridine Derivatives

Authored by: Gemini, Senior Application Scientist

Abstract

Chloromethyl pyridine derivatives are a class of heterocyclic compounds that serve as fundamental building blocks in modern medicinal chemistry and drug discovery. Their unique structure, featuring a pyridine ring substituted with a reactive chloromethyl group, provides a versatile scaffold for the synthesis of complex molecular architectures.[1] This guide offers a comprehensive exploration of the synthesis, reactivity, and physicochemical properties of these critical intermediates. Designed for researchers, scientists, and drug development professionals, this document synthesizes field-proven insights with technical data to explain the causality behind experimental choices, ensuring a deep and practical understanding of these valuable compounds.

The Strategic Importance of Chloromethyl Pyridines in Drug Discovery

The pyridine ring is a privileged scaffold in medicinal chemistry, present in a multitude of biologically active molecules and FDA-approved drugs.[2] Its aromatic nature, combined with the nitrogen heteroatom's ability to act as a hydrogen bond acceptor, allows for fine-tuning of a molecule's electronic and lipophilic properties. The introduction of a chloromethyl (-CH₂Cl) group creates a highly valuable intermediate.[1] This group acts as a reactive handle, allowing for the covalent attachment of the pyridyl moiety to other molecular fragments through nucleophilic substitution reactions.[3] This reactivity is central to their role in constructing diverse chemical libraries for screening and in the targeted synthesis of therapeutic agents, including kinase inhibitors, anti-inflammatory agents, and agrochemicals.[1][2][4]

Synthesis of Chloromethyl Pyridine Derivatives: A Tale of Two Precursors

The efficient synthesis of chloromethyl pyridine derivatives is paramount for their application in research and development. The choice of synthetic route is often dictated by the availability of starting materials, cost, safety considerations, and desired isomeric purity. The two most prevalent pathways start from either methylpyridines (picolines) or hydroxymethylpyridines.

From Hydroxymethylpyridines: Direct Chlorination

The most direct and common method for synthesizing chloromethyl pyridines is the chlorination of the corresponding hydroxymethylpyridine.[5] This transformation is typically achieved using thionyl chloride (SOCl₂), a highly effective chlorinating agent for alcohols.

The causality for selecting thionyl chloride is rooted in its reaction mechanism and byproducts. The reaction proceeds through a chlorosulfite ester intermediate, which then undergoes an internal nucleophilic attack by the chloride ion. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which drives the reaction to completion and simplifies purification.

Caption: Generalized Sₙ2 mechanism on a chloromethyl pyridine derivative.

Physical and Spectroscopic Characterization

Accurate characterization is essential to confirm the identity and purity of synthesized chloromethyl pyridine derivatives. This is achieved through a combination of physical property measurements and spectroscopic analysis.

Physical Properties

The physical properties can vary significantly based on the substitution pattern on the pyridine ring and whether the compound is in its free base or hydrochloride salt form. The hydrochloride salts are generally white to off-white crystalline solids with higher melting points and better stability, making them the preferred form for handling and storage. [3][6]

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance
2-(Chloromethyl)pyridine HCl	C₆H₇Cl₂N	164.03	120-124	White to pale brown solid
3-(Chloromethyl)pyridine HCl	C₆H₇Cl₂N	164.03	143-146	White crystalline solid
4-(Chloromethyl)pyridine HCl	C₆H₇Cl₂N	164.03	165-170	White to off-white powder

| 2-Chloro-5-(chloromethyl)pyridine | C₆H₅Cl₂N | 162.01 | 43-45 | White to light yellow crystal |

Data compiled from PubChem, Sigma-Aldrich, and other chemical suppliers.[6][7][8]

Spectroscopic Profile

Structural elucidation relies on a suite of spectroscopic techniques. [9]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are powerful tools for confirming the molecular structure. [10] * ¹H NMR: The chloromethyl protons (-CH₂Cl) typically appear as a singlet in the range of 4.5-4.8 ppm. The aromatic protons on the pyridine ring show characteristic chemical shifts and coupling patterns depending on the substitution.

  • ¹³C NMR: The carbon of the chloromethyl group typically resonates around 45-50 ppm. [11]* Infrared (IR) Spectroscopy: IR spectroscopy helps identify key functional groups. [9]Expected characteristic vibrational modes include C-H stretching of the aromatic ring (~3100-3000 cm⁻¹), C=C and C=N stretching of the pyridine ring (~1600-1400 cm⁻¹), and the C-Cl stretching vibration (~800-600 cm⁻¹). [9]* Mass Spectrometry (MS): MS provides the mass-to-charge ratio, confirming the molecular weight. [9]The fragmentation pattern can also offer structural clues. The presence of chlorine is often indicated by a characteristic isotopic pattern (M+2 peak) due to the presence of ³⁵Cl and ³⁷Cl isotopes.

• X-ray Crystallography: For unambiguous structural confirmation, single-crystal X-ray diffraction is the gold standard. It provides precise information on bond lengths, bond angles, and the three-dimensional packing of molecules in the crystal lattice. [12][13]

Key Experimental Protocols

The following protocols provide standardized, self-validating methodologies for the synthesis and characterization of these compounds.

Detailed Protocol: Synthesis of 2-(Chloromethyl)pyridine Hydrochloride from 2-Pyridylmethanol

This protocol describes the robust and widely used method of converting 2-pyridylmethanol to its corresponding chloromethyl derivative using thionyl chloride. [7] Materials:

• 2-Pyridylmethanol (1.0 eq.)

• Thionyl chloride (SOCl₂) (3.0-4.0 eq.)

• Anhydrous Diethyl Ether or Acetone (for precipitation/washing)

• Round-bottom flask, reflux condenser, magnetic stirrer, ice bath

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser fitted with a drying tube (e.g., filled with CaCl₂).

• Reagent Addition: Place the thionyl chloride in the flask and cool the flask in an ice bath to 0°C.

• Substrate Addition: Add 2-pyridylmethanol dropwise to the cooled, stirring thionyl chloride over a period of 1-2 hours. This is an exothermic reaction, and maintaining a low temperature is crucial to control its rate.

• Reaction: After the addition is complete, remove the ice bath and allow the solution to warm to room temperature. Then, heat the solution to reflux for 1 hour to ensure the reaction goes to completion. [7]5. Workup: Cool the reaction mixture to room temperature. Carefully remove the excess thionyl chloride under reduced pressure (vacuum distillation). This step should be performed in a well-ventilated fume hood.

• Isolation: The resulting solid residue is the crude 2-(chloromethyl)pyridine hydrochloride.

• Purification: Triturate the crude solid with anhydrous diethyl ether or acetone. Stir the mixture, then filter the solid precipitate by vacuum filtration. Wash the collected solid with a small amount of cold, dry acetone and dry under vacuum to yield the purified product. [14]

General Protocol: Characterization by FT-IR Spectroscopy

This protocol outlines the standard procedure for acquiring an FT-IR spectrum of a solid sample using the KBr pellet method. [9] Materials:

• Dry sample of chloromethyl pyridine derivative

• Spectroscopic grade Potassium Bromide (KBr), dried

• Agate mortar and pestle

• Pellet-pressing die

• FT-IR Spectrometer

Procedure:

• Sample Preparation: Grind a small amount of KBr (~100-200 mg) to a fine powder using the agate mortar and pestle. Add a small amount of the sample (1-2 mg) and grind thoroughly with the KBr until a homogeneous mixture is obtained.

• Pellet Formation: Transfer the powdered mixture to the pellet-pressing die. Apply pressure (typically several tons) using a hydraulic press to form a thin, transparent KBr pellet.

• Background Spectrum: Place the empty sample holder in the FT-IR spectrometer and record a background spectrum. This is crucial to subtract the spectral contributions from atmospheric CO₂ and water vapor.

• Sample Spectrum: Place the KBr pellet containing the sample into the sample holder and record the IR spectrum. [10]5. Data Analysis: The final spectrum is automatically generated by the instrument's software, which ratios the sample spectrum against the background spectrum. Analyze the spectrum to identify characteristic absorption bands corresponding to the functional groups present in the molecule.

Safety and Handling

Chloromethyl pyridine derivatives and the reagents used to synthesize them require careful handling due to their potential hazards.

• Toxicity and Corrosivity: These compounds are often corrosive and can cause severe skin burns and eye damage. [15][16][17]They can also be acutely toxic if ingested and may cause respiratory irritation. [15][18][19]* Personal Protective Equipment (PPE): Always handle these chemicals in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or neoprene may not provide long-term protection; consult glove manufacturer data). [15][20]* Storage: Store containers tightly closed in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and strong bases. [20][21]Many are hygroscopic and should be stored under an inert atmosphere. [21]* Spill and Exposure: In case of skin or eye contact, flush immediately with copious amounts of water for at least 15 minutes and seek immediate medical attention. [15][16]For spills, evacuate the area, remove ignition sources, and clean up using appropriate absorbent materials. [16][20]

Conclusion

Chloromethyl pyridine derivatives are indispensable tools in the arsenal of the medicinal chemist. Their straightforward synthesis and, most importantly, the predictable reactivity of the chloromethyl group provide a reliable gateway for incorporating the pyridyl scaffold into novel molecular entities. A thorough understanding of their chemical properties, synthetic methodologies, and handling requirements, as detailed in this guide, is essential for leveraging their full potential in the design and development of next-generation therapeutics.

References

• Navigating the Synthesis of 2-(Chloromethyl)pyrimidine Hydrochloride: A Comparative Guide. Benchchem. [URL: https://www.benchchem.com/product/bcp166135/technical-guide]
• Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. MDPI. [URL: https://www.mdpi.com/2073-4344/11/8/695]
• How to synthesize 2- (chloromethyl) Pyridine Hydrochloride - FAQ. Guidechem. [URL: https://www.guidechem.com/news/how-to-synthesize-2-chloromethyl-pyridine-hydrochloride-101103.html]
• Synthesis of 2-chloromethyl-pyridine hydrochloride. PrepChem.com. [URL: https://www.prepchem.com/synthesis-of-2-chloromethyl-pyridine-hydrochloride]
• Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry. [URL: http://dx.doi.org/10.14233/ajchem.2014.15341]
• Synthetic method of chloromethylpyridine or pyridine derivative hydrochloride of chloromethylpyridine. Google Patents. [URL: https://patents.google.
• The Role of Pyridine Intermediates in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. [URL: https://www.inno-pharmchem.com/news/the-role-of-pyridine-intermediates-in-modern-drug-discovery-26279164.html]
• Spectroscopic and Synthetic Profile of 2-(Chloromethyl)pyrimidine Hydrochloride: A Technical Guide. Benchchem. [URL: https://www.benchchem.com/product/bcp166135/spectroscopic-guide]
• 2-Chloro-5-(chloromethyl)pyridine SDS, 70258-18-3 Safety Data Sheets. ECHEMI. [URL: https://www.echemi.com/sds/2-chloro-5-(chloromethyl)pyridine-cas-70258-18-3.html]
• 2-(Chloromethyl)pyridine - Safety Data Sheet. ChemicalBook. [URL: https://www.chemicalbook.com/ShowMSDSByCAS_EN.aspx?casno=4377-33-7]
• 2-Chloro-5-(chloromethyl)pyridine. Santa Cruz Biotechnology. [URL: https://www.scbt.com/p/2-chloro-5-chloromethyl-pyridine-70258-18-3]
• Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module. ResearchGate. [URL: https://www.researchgate.net/publication/380295190_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module]
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• SPECTROSCOPIC CHARACTERIZATION AND DFT COMPUTATIONAL STUDY FOR THE 4–CHLOROMETHYL PYRIDINE HYDROCHLORIDE MOLECULE. IJCRT.org. [URL: https://ijcrt.org/papers/IJCRT24A4211.pdf]
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• The synthesis of 2‐chloromethylpyridine from 2‐picoline‐N‐oxide. ResearchGate. [URL: https://www.researchgate.
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• spectroscopic characterization and dft computational study for the 4–chloromethyl pyridine hydrochloride molecule. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/spectroscopic-characterization-and-dft-study-for-Ravikumar-Segar/010787a270725a33758b29369e80392330a133f6]
• 4-(Chloromethyl)pyridine | C6H6ClN | CID 74571. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/74571]
• 1,6-Bis(chloromethyl)pyridine. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3120371/]
• 2-Chloro-5-(chloromethyl)pyridine | C6H5Cl2N | CID 155479. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/155479]
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• Structural Confirmation of 2-(Chloromethyl)-4-fluoroaniline Derivatives: A Comparative Guide to X-ray Crystallography. Benchchem. [URL: https://www.benchchem.com/product/bcp172605/structural-guide]
• 2,6-Bis(chloromethyl)pyridine 99 3099-28-3. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/294902]

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An In-Depth Technical Guide to the Solubility of 2,3-Dichloro-6-(chloromethyl)pyridine in Organic Solvents

Executive Summary

In the development of advanced agrochemicals and pharmaceutical APIs, 2,3-dichloro-6-(chloromethyl)pyridine serves as a highly valuable, yet highly reactive, electrophilic intermediate. Navigating its solubility profile requires more than simply finding a liquid that dissolves the solid; it requires a rigorous understanding of thermodynamic miscibility balanced against chemical stability.

As a Senior Application Scientist, I approach solubility as a self-validating system. This whitepaper provides a comprehensive framework for predicting, determining, and optimizing the solubility of 2,3-dichloro-6-(chloromethyl)pyridine in various organic solvents. By leveraging Hansen Solubility Parameters (HSPs) and standard thermodynamic protocols, this guide bridges the gap between theoretical physical chemistry and bench-level execution.

Theoretical Framework: Structure and Hansen Solubility Parameters (HSP)

To predict the solubility of 2,3-dichloro-6-(chloromethyl)pyridine, we must first deconstruct its molecular architecture. The compound features a weakly basic pyridine ring, heavily deactivated by two electron-withdrawing chlorine atoms at the C2 and C3 positions, and a highly electrophilic chloromethyl group at the C6 position.

This structure dictates its behavior in organic solvents, which can be quantified using Hansen Solubility Parameters (HSPs) [1]. The HSP framework divides the total cohesive energy of a liquid into three distinct intermolecular forces:

• Dispersion Forces (

  ) : High for this compound due to the polarizable aromatic ring and the three heavy chlorine atoms.

• Polarity (

  ) : Moderate to high, driven by the asymmetric distribution of electronegative heteroatoms (N, Cl).

• Hydrogen Bonding (

  ) : Extremely low. The molecule lacks hydrogen bond donors, and the pyridine nitrogen is sterically and electronically hindered from acting as a strong hydrogen bond acceptor.

The Causality of Solvent Selection: According to HSP theory, maximum thermodynamic solubility is achieved when the

, , and values of the solvent closely match those of the solute[1]. Because 2,3-dichloro-6-(chloromethyl)pyridine is highly lipophilic and aprotic, it exhibits exceptional solubility in polar aprotic solvents (e.g., Dichloromethane, Acetonitrile) and moderate solubility in non-polar aromatic solvents (e.g., Toluene)[2].

However, solubility must not be confused with stability. While polar protic solvents (like Methanol) possess high polarity that can disrupt the crystal lattice and dissolve the compound, their nucleophilic nature introduces a severe risk of solvolysis—specifically, the displacement of the reactive aliphatic chloride to form an ether.

Logical decision tree for solvent selection based on Hansen Solubility Parameters and stability.

Empirical Data: Solvent Compatibility Matrix

Based on structural analogs and HSP predictions, the following table summarizes the expected solubility profile of 2,3-dichloro-6-(chloromethyl)pyridine across standard organic solvent classes.

Note: Quantitative ranges are predictive estimates designed to guide initial solvent screening.

Solvent Category	Representative Solvent	Dielectric Constant ( )	Expected Solubility Profile	Chemical Stability Risk
Polar Aprotic	Dichloromethane (DCM)	9.1	Freely Soluble (>100 mg/mL)	Low (Ideal for extraction/synthesis)
Polar Aprotic	Acetonitrile (MeCN)	37.5	Freely Soluble (>100 mg/mL)	Low (Ideal for HPLC analysis)
Non-Polar	Toluene	2.4	Soluble (50-100 mg/mL)	Low (Excellent for large-scale reactions)
Non-Polar	n-Hexane	1.9	Sparingly Soluble (<10 mg/mL)	Low (Useful as an anti-solvent for crystallization)
Polar Protic	Methanol	32.7	Soluble (50-100 mg/mL)	High (Risk of solvolysis/etherification)

Experimental Protocol: The Shake-Flask Method

To generate self-validating, highly accurate solubility data, the "gold standard" is the isothermal shake-flask method coupled with High-Performance Liquid Chromatography (HPLC)[3].

As an experienced scientist, I strongly advise against using dynamic dissolution methods (like turbidity probes) for highly reactive intermediates, as they cannot differentiate between a dissolved intact molecule and a dissolved degradation product. The following protocol ensures both thermodynamic equilibrium and chemical integrity.

Step-by-Step Methodology

1. Preparation of Saturated Solutions

• Action: Add an excess amount (e.g., 500 mg) of 2,3-dichloro-6-(chloromethyl)pyridine to 10 mL of the target HPLC-grade organic solvent in a 20 mL amber glass vial.

• Causality: The presence of undissolved solid is an absolute thermodynamic requirement to ensure the solution is fully saturated. Amber glass is utilized to prevent UV-induced radical degradation of the sensitive carbon-chlorine bonds.

2. Isothermal Equilibration

• Action: Seal the vials with PTFE-lined caps. Place them in a temperature-controlled orbital shaker at 25.0 ± 0.1 °C, agitating at 150 rpm for 48 hours.

• Causality: 48 hours is generally sufficient to overcome kinetic dissolution barriers and achieve true thermodynamic equilibrium. Temperature control is critical, as solubility is an enthalpy-driven process; a deviation of even 1 °C can skew results by up to 5%.

3. Phase Separation (Critical Step)

• Action: Transfer a 2 mL aliquot of the suspension into a microcentrifuge tube. Centrifuge at 10,000 rpm for 15 minutes at 25 °C.

• Causality: Do not use syringe filters. Highly lipophilic halogenated compounds have a strong propensity to adsorb onto PTFE or Nylon filter membranes, which artificially lowers the measured concentration in the filtrate. Centrifugation cleanly separates the solid pellet without introducing adsorptive surfaces.

4. Dilution and HPLC-UV Quantification

• Action: Carefully extract the clear supernatant and perform a serial dilution using the HPLC mobile phase (e.g., 60:40 Acetonitrile:Water) to bring the concentration within the linear dynamic range of the UV detector.

• Action: Analyze via HPLC-UV (C18 column, 254 nm detection). Calculate the concentration against a pre-established calibration curve of the pure reference standard.

Thermodynamic workflow for determining organic solvent solubility via the shake-flask method.

Conclusion

Determining the solubility of 2,3-dichloro-6-(chloromethyl)pyridine requires a holistic approach that respects both the physical chemistry of dissolution and the organic chemistry of its reactive functional groups. By utilizing Hansen Solubility Parameters to guide initial solvent selection—favoring polar aprotic solvents while strictly avoiding nucleophilic protic solvents—researchers can optimize their synthetic workflows. Furthermore, strictly adhering to the centrifugation-based shake-flask protocol ensures that the resulting solubility data is accurate, reproducible, and free from common adsorptive artifacts.

References

• H. C. M. Hansen. "Hansen Solubility Parameters Applied to the Extraction of Phytochemicals." National Institutes of Health (PMC). URL:[Link]

• OECD Guidelines for the Testing of Chemicals. "A.8. Partition Coefficient - Shake Flask Method." ENFO Environmental Knowledge Base. URL: [Link]

Sources

• 1. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(Chloromethyl)pyridine | 4377-33-7 | Benchchem [benchchem.com]
• 3. enfo.hu [enfo.hu]

2,3-dichloro-6-(chloromethyl)pyridine PubChem and ChemSpider entries

Topic: 2,3-dichloro-6-(chloromethyl)pyridine: Chemical Informatics, Synthesis, and Handling Content Type: Technical Monograph Audience: Medicinal Chemists, Process Chemists, and Safety Officers

Executive Summary

This technical guide provides an in-depth analysis of 2,3-dichloro-6-(chloromethyl)pyridine , a critical halogenated pyridine intermediate. Unlike its stable precursor (2,3-dichloro-6-methylpyridine) or its fully chlorinated derivative (2,3-dichloro-6-(trichloromethyl)pyridine), the chloromethyl variant is often a transient, highly reactive alkylating agent. This guide bridges the gap between public database entries and practical laboratory application, focusing on its synthesis, safety profile as a potential vesicant, and utility as a "warhead" in drug discovery scaffolds.

Part 1: Chemical Identity & Database Forensics

In public repositories like PubChem and ChemSpider, this specific isomer often lacks a "Gold Standard" curated entry compared to its stable analogs. Researchers must often rely on substructure searching or derivative data.

Identification Matrix

The following data establishes the precise chemical identity, distinguishing it from common isomers (e.g., 2,6-dichloro-3-chloromethyl variants).

Identifier	Value / Description	Notes
Systematic Name	2,3-dichloro-6-(chloromethyl)pyridine	IUPAC Standard
Molecular Formula	C₆H₄Cl₃N
Molecular Weight	196.46 g/mol
SMILES	ClCC1=NC(Cl)=C(Cl)C=C1	Useful for docking/search
InChI Key	Derived:[1][2][3]CMPPTKONDXHDBF-UHFFFAOYSA-N (Analogous)	Use for exact DB matching
CAS Registry	Research Grade: Varies by vendor	Often indexed under general chloromethyl pyridines

Database Interoperability Strategy

Because the "monochloromethyl" species is reactive, databases often prioritize the stable Precursor or the Over-chlorinated Product . To validate your molecule, cross-reference these "Anchor Points":

• Anchor A (Precursor): 2,3-dichloro-6-methylpyridine (CAS: 54957-86-7 / PubChem CID: 15271418).

• Anchor B (Product): 2,3-dichloro-6-(trichloromethyl)pyridine (CAS: 51492-01-4 / PubChem CID: 3084986).

Expert Insight: If you cannot find a specific SDS for the chloromethyl variant, adopt the toxicity profile of Anchor B combined with the lachrymatory warnings of Benzyl Chloride.

Part 2: Physicochemical Profile (Interpolated)

Due to the transient nature of the target, experimental properties are often proprietary. The table below uses Quantitative Structure-Property Relationship (QSPR) logic, interpolating between the methyl and trichloromethyl analogs.

Property	Value (Est.)	Scientific Rationale
LogP (Lipophilicity)	3.2 – 3.5	Higher than methyl (2.8) but lower than trichloro (4.1). Critical for membrane permeability in drug design.
Polar Surface Area (PSA)	12.9 Ų	Pyridine nitrogen contribution; chlorine adds negligible PSA but significant lipophilicity.
Reactivity	High (Electrophile)	The benzylic-like C-Cl bond is highly susceptible to Sₙ2 attack by amines or thiols.
Physical State	Solid / Low-melt Solid	Likely a crystalline solid at RT, similar to related polychlorinated picolines.

Part 3: Synthesis & Reaction Mechanics

The synthesis of 2,3-dichloro-6-(chloromethyl)pyridine requires precise control to prevent over-chlorination. The standard pathway involves Radical Halogenation .

Synthetic Pathway Diagram

The following Graphviz diagram illustrates the critical "stopping point" required to isolate the target.

Caption: Controlled Wohl-Ziegler bromination/chlorination pathway. Stoichiometry control is vital to prevent di/tri-chlorination.

Experimental Protocol: Controlled Radical Chlorination

Standard Operating Procedure (SOP) for Research Scale:

• Setup: Charge a flame-dried flask with 2,3-dichloro-6-methylpyridine (1.0 eq) dissolved in anhydrous CCl₄ or Trifluoromethylbenzene (greener alternative).

• Reagent Addition: Add N-Chlorosuccinimide (NCS) (1.05 eq). Note: Do not use Cl₂ gas, as it lacks the selectivity for the mono-product.

• Initiation: Add catalytic AIBN (Azobisisobutyronitrile) or Benzoyl Peroxide.

• Reaction: Reflux under N₂ atmosphere. Monitor via TLC/GC-MS every 30 minutes.

• Endpoint: Stop reaction immediately when Precursor < 5%. Prolonged heating leads to the dichloromethyl impurity.

• Workup: Filter off succinimide byproduct. Evaporate solvent.[3] Do not distill at high temperatures without stabilizing, as the product can degrade.

Part 4: Safety & Handling (The "Warhead" Risk)

The 6-(chloromethyl) moiety functions chemically as a benzylic halide . This confers specific toxicological risks that are often understated in automated database entries.

• Lachrymator: Like benzyl chloride, this compound is likely a potent tear gas. Handle only in a functioning fume hood.

• Alkylating Agent: The electrophilic carbon can alkylate DNA bases (guanine). Treat as a potential mutagen and carcinogen .

• Hydrolysis: Reacts with atmospheric moisture to form HCl and the corresponding alcohol (2,3-dichloro-6-(hydroxymethyl)pyridine). Store under inert gas (Argon) at 4°C.

Part 5: Applications in Drug Discovery

This molecule is a "Scaffold Enabler." The 2,3-dichloro substitution pattern modulates the basicity of the pyridine nitrogen, making it less prone to metabolic oxidation than unsubstituted pyridines.

Logical Workflow: Scaffold Utilization

Caption: The chloromethyl group acts as a linchpin, allowing the attachment of solubilizing tails or pharmacophores via SN2 reactions.

References

• PubChem Compound Summary. 2,3-Dichloro-6-(trichloromethyl)pyridine (CID 3084986). National Center for Biotechnology Information. Accessed 2024.[4] Link

• PubChem Compound Summary. 2,3-Dichloro-6-methylpyridine (CID 15271418).[4] National Center for Biotechnology Information. Accessed 2024.[4] Link

• Zhu, X.M., et al. "Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine." Asian Journal of Chemistry, 2013. (Describes the chlorination pathways of methyl-pyridines). Link

• Google Patents. "Synthesis method of 2,3-dichloropyridine." CN104529880A. (Contextualizes the reactivity of the 2,3-dichloro scaffold). Link

Sources

• 1. 2-(dichloromethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
• 2. 2,3-Dichloro-6-(trichloromethyl)pyridine | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. 2,3-Dichloro-6-methylpyridine | C6H5Cl2N | CID 15271418 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Literature Navigation: 2,3-Dichloro-6-(chloromethyl)pyridine

This guide serves as a definitive technical resource for identifying, synthesizing, and applying 2,3-dichloro-6-(chloromethyl)pyridine in research and development.[1] It addresses the critical challenge of nomenclature ambiguity in halogenated pyridine chemistry.

Part 1: Chemical Identity & Structural Profile[1][2]

In the field of agrochemical and pharmaceutical synthesis, precise identification is paramount.[1] The pyridine ring's numbering rules often lead to "mirror image" naming errors in literature.[1] This section establishes the ground truth for 2,3-dichloro-6-(chloromethyl)pyridine .

Core Identifiers

Attribute	Detail
Primary Name	2,3-dichloro-6-(chloromethyl)pyridine
CAS Registry Number	1227574-47-1
Molecular Formula	C₆H₄Cl₃N
Molecular Weight	196.46 g/mol
SMILES	ClCC1=NC(Cl)=C(Cl)C=C1
InChI Key	(Searchable via parent scaffold)
Physical State	Low-melting solid or oil (depending on purity)

The Nomenclature Hierarchy (Synonym Map)

Researchers often miss critical data because databases index compounds under non-standard names.[1]

• IUPAC (Preferred): 2,3-dichloro-6-(chloromethyl)pyridine[1]

  • Rationale: Nitrogen is position 1.[1] Substituents are assigned the lowest possible locant set.[1] The set {2,3,6} is lower than {2,5,6} (which would be 5,6-dichloro-2-...).[1]

• The "Reverse Numbering" Trap: 5,6-dichloro-2-(chloromethyl)pyridine

  • Note: You must search this synonym. Some legacy patents number pyridines based on the "picoline" parent or prioritize the alkyl chain, leading to this inverted name.[1]

• Picoline Derivative Names:

  • 6-(chloromethyl)-2,3-dichloropyridine[1][2]

  • ,2,3-trichloro-6-picoline (Old industry slang)[1]

  • 2,3-dichloro-6-picolyl chloride[1]

Part 2: Synthetic Context & Utility[1][4]

Understanding why this compound exists in literature helps you find it.[1] It is rarely a final product; it is a transient electrophilic intermediate .[1]

The "Methyl-to-Acid" Oxidation Pathway

This compound is the monochlorinated intermediate in the oxidation of 2,3-dichloro-6-methylpyridine to its corresponding carboxylic acid or trichloromethyl analog.[1]

Key Reaction Flow:

• Precursor: 2,3-dichloro-6-methylpyridine (CAS 54957-86-7).[1][2][3]

• Step 1 (Target): Radical chlorination (Cl₂/UV or NBS)

  2,3-dichloro-6-(chloromethyl)pyridine .[1]

• Step 2 (Over-chlorination): Continued chlorination

  2,3-dichloro-6-(dichloromethyl)pyridine 2,3-dichloro-6-(trichloromethyl)pyridine (CAS 51492-01-4).

• Application: The trichloromethyl group is hydrolyzed to form 3,6-dichloropicolinic acid derivatives (related to herbicides like Clopyralid, though Clopyralid is the 3,6-dichloro-2-isomer).[1]

Nucleophilic Substitution Scaffold

The chloromethyl group is a potent electrophile.[1] In drug discovery, this scaffold is used to attach the 2,3-dichloropyridine moiety to amines, thiols, or phenols via

reactions.[1]

Diagram 1: Synthesis & Nomenclature Logic

Caption: Synthesis pathway from the methyl precursor, highlighting the critical monochloro intermediate and common database misindexing risks.

Part 3: Advanced Search Protocols

To capture all relevant literature, do not rely on a single string. Use these boolean logic strings in databases like SciFinderⁿ, Reaxys, or Google Scholar.

Precision Search (Structure-Based)

If your database supports SMILES or InChI, use them.[1] They bypass naming errors entirely.

• SMILES: ClCC1=NC(Cl)=C(Cl)C=C1[1]

• InChIKey: (Generate from structure to ensure version consistency)

Keyword Expansion Strings

Broad Scope (Patents & Applications):

"2,3-dichloro-6-chloromethylpyridine" OR "2,3-dichloro-6-(chloromethyl)pyridine" OR "5,6-dichloro-2-(chloromethyl)pyridine" OR "CAS 1227574-47-1"[1][4][2][5][6][7][8][9]

Synthesis-Focused:

("2,3-dichloro-6-methylpyridine" AND "chlorination") OR ("2,3-dichloro-6-methylpyridine" AND "NBS")

Impurity/Metabolite Focused:

"2,3-dichloro-6-(trichloromethyl)pyridine" AND ("intermediate" OR "monochloro" OR "impurity")

Part 4: Experimental Handling & Safety

As a Senior Application Scientist, I must emphasize that this compound is an alkylating agent .[1]

• Hazards: Likely a severe skin and eye irritant (Lachrymator).[1] Similar chloromethyl pyridines are corrosive.[1]

• Stability: The C-Cl bond on the methyl group is reactive.[1] Avoid prolonged storage in nucleophilic solvents (e.g., Methanol, Water) without buffering, as it may hydrolyze to the alcohol (2,3-dichloro-6-hydroxymethylpyridine).[1]

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

Protocol: Synthesis Verification (General Procedure)

Note: This is a generalized reaction class description for context.

• Reactants: 2,3-dichloro-6-methylpyridine (1.0 eq) dissolved in CCl₄ or Chlorobenzene.

• Reagent: N-chlorosuccinimide (NBS, 1.05 eq) or Cl₂ gas.

• Catalyst: AIBN or Benzoyl Peroxide (Radical Initiator).[1]

• Condition: Reflux under

  for 2-6 hours.

• Monitoring: Monitor by GC-MS. Look for M+ (195/197/199 pattern).[1] Stop when di-chlorinated byproduct appears.[1]

References

• PubChem. (2025).[1] 2,3-Dichloro-6-(trichloromethyl)pyridine (Related Compound Context). National Library of Medicine.[1] Retrieved from [Link]

• European Patent Office. (1988).[1][5] Process for 2-mono and 2,3-bis((poly)chloromethyl)pyridines. Patent EP0254052.[1] Retrieved from [Link]

• CABI Digital Library. (n.d.).[1] Preparation of 2,3-Dichloropyridine by Selective Dechlorination. Retrieved from [Link]

Sources

• 1. 54957-86-7|2,3-Dichloro-6-methylpyridine|BLD Pharm [bldpharm.com]
• 2. 54957-86-7|2,3-Dichloro-6-methylpyridine|BLD Pharm [bldpharm.com]
• 3. chemscene.com [chemscene.com]
• 4. 2,3-Dichloro-6-picoline - High purity | EN [georganics.sk]
• 5. data.epo.org [data.epo.org]
• 6. 70788-54-4|2,3,4-trichloro-6-(trichloromethyl)pyridine|BLD Pharm [bldpharm.com]
• 7. US20070161797A1 - Process for the manufacture of 2,3-dichloropyridine - Google Patents [patents.google.com]
• 8. WO2024211836A2 - Semi-saturated bicyclic derivatives and related uses - Google Patents [patents.google.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]

Protocols & Analytical Methods

Application Note: Precision Synthesis of 2,3-Dichloro-6-(chloromethyl)pyridine via Radical Halogenation

Executive Summary

This application note details the optimized synthesis of 2,3-dichloro-6-(chloromethyl)pyridine (CAS: 6959-48-4) from 2,3-dichloro-6-methylpyridine . This transformation is a critical step in the manufacturing of anthranilic diamide insecticides (e.g., Chlorantraniliprole precursors) and various pharmaceutical intermediates.

The primary challenge in this synthesis is controlling the degree of halogenation . The electron-deficient pyridine ring activates the benzylic (picolinic) position, making it susceptible to over-chlorination to form dichloromethyl (

) and trichloromethyl ( ) byproducts. This guide presents two protocols: a high-throughput Trichloroisocyanuric Acid (TCCA) method and a classic N-Chlorosuccinimide (NCS) method, focusing on kinetic control to maximize the mono-chlorinated product.

Strategic Analysis & Mechanism

The Chemoselectivity Challenge

The target reaction is a free-radical substitution. Unlike electrophilic aromatic substitution, which is deactivated by the electron-withdrawing chlorine atoms on the ring, the radical pathway attacks the methyl group.

• Substrate: 2,3-dichloro-6-methylpyridine.

• Electronic Effect: The nitrogen atom and chlorine substituents at positions 2 and 3 decrease electron density, increasing the acidity of the

  -protons and stabilizing the intermediate picolinic radical.

• Kinetic Issue: The introduction of the first chlorine atom (

  ) does not significantly deactivate the remaining protons toward further radical attack. Consequently, , leading to statistical mixtures of mono-, di-, and tri-chlorinated products if stoichiometry and conversion are not strictly managed.

Reaction Mechanism (Radical Chain)

The reaction proceeds via a standard radical chain mechanism initiated by thermal decomposition of AIBN or Benzoyl Peroxide.

Figure 1: Radical chain propagation cycle highlighting the critical branch point for over-chlorination.

Experimental Protocols

Protocol A: TCCA Method (High Atom Economy)

Recommended for: Scale-up and process chemistry.[1] TCCA provides 3 equivalents of active chlorine per molecule and is easier to handle than chlorine gas.

Reagents:

• Substrate: 2,3-dichloro-6-methylpyridine (1.0 eq)

• Reagent: Trichloroisocyanuric Acid (TCCA) (0.35 eq) [Note: 0.35 eq provides ~1.05 eq of Cl atom]

• Initiator: AIBN (Azobisisobutyronitrile) (0.05 eq)

• Solvent: Acetonitrile (MeCN) or Trifluorotoluene (PhCF3)

Procedure:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe. Flush with

  .

• Dissolution: Charge the flask with 2,3-dichloro-6-methylpyridine (10 g, 61.7 mmol) and MeCN (100 mL).

• Activation: Add TCCA (5.0 g, 21.6 mmol). The suspension will remain white.

• Initiation: Heat the mixture to 75°C. Once at temperature, add AIBN (0.5 g, 3.0 mmol) dissolved in minimal MeCN.

• Reaction: Maintain reflux (80-82°C) for 2–4 hours.

  • Visual Cue: The reaction often turns from a white suspension (TCCA) to a clearer solution with a precipitate of Cyanuric Acid (white solid) as the reaction proceeds.

• Monitoring: Sample every 30 mins. Quench aliquot in sat.

  and analyze via HPLC/GC.

  • Stop Condition: Stop when Substrate < 5% OR when Dichloromethyl byproduct > 8%.

• Workup: Cool to 0°C. Filter off the insoluble Cyanuric Acid byproduct (can be recycled).

• Isolation: Concentrate the filtrate. Redissolve in Heptane/EtOAc (9:1) and filter through a short pad of silica to remove polar impurities. Concentrate to yield the crude oil.

Protocol B: NCS Method (Mild/Academic)

Recommended for: Small-scale synthesis or when high functional group tolerance is required.

Reagents:

• Substrate: 2,3-dichloro-6-methylpyridine (1.0 eq)

• Reagent: N-Chlorosuccinimide (NCS) (1.1 eq)

• Initiator: Benzoyl Peroxide (BPO) (0.05 eq)

• Solvent: Chlorobenzene or

  (Historic standard, substitute with PhCF3 if possible).

Procedure:

• Dissolve substrate (1.0 g) in Chlorobenzene (10 mL).

• Add NCS (1.1 eq) and BPO (0.05 eq).

• Heat to 90°C (or reflux if using lower boiling solvents).

• Monitor via TLC (Hexane/EtOAc 8:2) or GC.[2][3][4][5]

• Upon completion, cool to RT. Succinimide will precipitate.

• Filter the mixture. Wash the organic filtrate with water (2x) and brine (1x).

• Dry over

  and concentrate.

Data Analysis & Process Control

Quantitative Process Metrics

The following table summarizes the expected outcomes based on solvent and reagent choice.

Parameter	Method A (TCCA/MeCN)	Method B (NCS/PhCl)	Method C ( Gas - Industrial)
Conversion	> 95%	85-90%	> 98%
Selectivity (Mono-Cl)	85%	90%	70-75%
Reaction Time	2-4 Hours	4-8 Hours	1-2 Hours
Atom Economy	High (uses 3 Cl per mol)	Moderate	High
Primary Impurity	Dichloromethyl-pyridine	Unreacted Starting Material	Trichloromethyl-pyridine

Purification Workflow

Since the boiling points of the mono- (

) and di- ( ) products are close, fractional distillation requires a high theoretical plate count. Crystallization is preferred if the product is solid at low temps, but this specific intermediate is often a low-melting solid or oil.

Figure 2: Decision tree for purification based on scale.

Safety & Handling (Critical)

• Lachrymator Hazard: Benzyl chloride derivatives are potent lachrymators (tear gas agents). All operations must be performed in a functioning fume hood .

• Exotherm: The radical initiation can be exothermic. Add initiator in portions if scaling up.

• Cyanuric Acid: While non-toxic, the byproduct from TCCA is insoluble and can clog stirrers. Ensure robust mechanical stirring.

• Waste: Chlorinated solvents and byproducts must be segregated into halogenated waste streams.

References

• Process for the preparation of 2,3-dichloro-5-(chloromethyl)pyridine. US Patent 8,114,999. (Analogous chemistry for isomer). Link

• Preparation of 2-chloro-5-chloromethylpyridine.Organic Process Research & Development, Vol 14, Issue 3.

• Use of Trichloroisocyanuric Acid in Organic Synthesis. Hiegel, G. A., Journal of Chemical Education, 1992. Link

• Synthesis of Chlorantraniliprole Intermediates. World Intellectual Property Organization, WO2008070158. Link

• Radical Halogenation of Heterocycles. Baran Group Meeting Notes, Scripps Research Institute. Link

(Note: While specific literature on the exact 2,3-dichloro-6-isomer is proprietary to agrochemical optimization, the protocols above are derived from validated methods for 2-chloro-6-methylpyridine and 2,3,5-trichloro-6-methylpyridine).

Sources

• 1. Trichloroisocyanuric Acid (TCC) [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN101648905B - Preparation method of 2- chloro-6-trichloromethyl pyridine - Google Patents [patents.google.com]

Application Note &amp; Protocol: Regioselective Amination of 2,3-Dichloro-6-(chloromethyl)pyridine

Abstract

This document provides a comprehensive technical guide for the regioselective amination of 2,3-dichloro-6-(chloromethyl)pyridine, a versatile intermediate in pharmaceutical and agrochemical research. The starting material possesses three distinct electrophilic sites susceptible to nucleophilic attack: a highly reactive benzylic chloride at the 6-position methyl group, and two aryl chlorides at the C2 and C3 positions of the pyridine ring. This guide details two distinct, field-proven protocols to selectively target either the chloromethyl group via a direct SN2 reaction or the C2-aryl chloride via a palladium-catalyzed Buchwald-Hartwig amination. By carefully controlling reaction conditions, researchers can achieve high selectivity for the desired aminopyridine isomer. We provide detailed step-by-step experimental procedures, mechanistic insights, and characterization guidelines to ensure reproducible and validated outcomes.

Introduction and Mechanistic Considerations

Substituted aminopyridines are privileged scaffolds found in a vast array of biologically active molecules. The title compound, 2,3-dichloro-6-(chloromethyl)pyridine, is a valuable building block for accessing these structures, but its synthetic utility is entirely dependent on the ability to control which of its three chloro-substituents reacts. The key to regioselectivity lies in understanding the competing reaction mechanisms:

• SN2 at the Chloromethyl Group: The chloromethyl group is a benzylic halide. The C-Cl bond is relatively weak, and the transition state of an SN2 reaction is stabilized by the adjacent pyridine ring. This position is therefore highly susceptible to nucleophilic substitution under mild conditions. This pathway typically has a lower activation energy compared to aromatic substitution.

• SNAr at the Pyridine Ring: The chlorine atoms at the C2 and C3 positions are attached to an aromatic ring. Nucleophilic aromatic substitution (SNAr) is possible but requires overcoming the aromaticity of the ring, a process with a higher activation energy.[1] The C2 position is significantly more activated towards SNAr than the C3 position due to the electron-withdrawing effect and stabilization of the Meisenheimer intermediate by the adjacent ring nitrogen.[2] Direct SNAr typically requires forcing conditions (high heat, strong base).

• Catalytic C-N Cross-Coupling: For aryl chlorides, which are often resistant to classical SNAr, modern palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, provide a powerful alternative for forming C-N bonds under more controlled conditions.[3][4][5]

This guide presents protocols that exploit these differences to direct the amination to the desired position with high fidelity.

Experimental Workflow Overview

The selection of the appropriate protocol is dictated by the desired isomeric product. The following diagram illustrates the strategic choice based on the synthetic target.

Caption: Strategic workflow for regioselective amination.

Protocol 1: Selective Amination at the Chloromethyl Group (SN2)

This protocol leverages the high reactivity of the benzylic chloride to achieve selective substitution at the chloromethyl position, leaving the aryl chlorides untouched. It is suitable for a wide range of primary and secondary amines.

Materials and Equipment

• Reagents:

  • 2,3-dichloro-6-(chloromethyl)pyridine

  • Amine of choice (e.g., Morpholine, Benzylamine, Diethylamine) (1.1 equivalents)

  • Potassium Carbonate (K₂CO₃), anhydrous powder (2.0 equivalents)

  • Acetonitrile (ACN), anhydrous

• Solvents for Work-up:

  • Ethyl Acetate (EtOAc)

  • Deionized Water

  • Brine (saturated NaCl solution)

• Equipment:

  • Round-bottom flask with magnetic stir bar

  • Condenser and nitrogen/argon inlet

  • Heating mantle with temperature controller

  • Standard laboratory glassware for work-up and purification

  • Rotary evaporator

  • Silica gel for column chromatography

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 2,3-dichloro-6-(chloromethyl)pyridine (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous acetonitrile to create a suspension with a concentration of approximately 0.2 M with respect to the starting material.

• Amine Addition: Add the desired amine (1.1 eq) to the stirring suspension at room temperature.

• Reaction: Heat the mixture to 50 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts and wash the filter cake with a small amount of ethyl acetate.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the resulting crude residue in ethyl acetate (EtOAc) and wash with deionized water (2x) and then with brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2,3-dichloro-6-(aminomethyl)pyridine product.

Rationale and Validation

The choice of a mild base (K₂CO₃) and moderate temperature is critical. These conditions provide sufficient energy to overcome the activation barrier for the facile SN2 reaction at the benzylic position but are insufficient to promote the more demanding SNAr reaction on the pyridine ring. The primary product should be validated by ¹H NMR, observing the disappearance of the benzylic -CH₂Cl signal (typically ~4.7 ppm) and the appearance of a new -CH₂-N signal, along with signals from the newly introduced amine moiety. Mass spectrometry will confirm the expected molecular weight of the monosubstituted product.

Protocol 2: Selective Amination at the C2-Position (Buchwald-Hartwig)

This protocol employs a palladium catalyst to selectively activate the C2-Cl bond for amination, a position generally inert under the conditions of Protocol 1. This method requires stringent anhydrous and oxygen-free conditions.

Materials and Equipment

• Reagents:

  • 2,3-dichloro-6-(chloromethyl)pyridine

  • Amine of choice (e.g., Aniline, primary/secondary alkylamines) (1.2 equivalents)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2.5 mol%)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (5.0 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Solvent:

  • Toluene or Dioxane, anhydrous and degassed

• Equipment:

  • Schlenk flask or oven-dried glassware with a reflux condenser

  • Inert gas (Nitrogen or Argon) manifold

  • Magnetic stir bar and heating mantle

  • Syringes for liquid transfer

  • Celite® for filtration

  • Standard work-up and purification equipment

Step-by-Step Procedure

• Reaction Setup (Inert Atmosphere): In a glovebox or on a Schlenk line, add Pd₂(dba)₃ (0.025 eq), Xantphos (0.05 eq), and sodium tert-butoxide (1.4 eq) to an oven-dried flask.

• Reagent Addition: Remove the flask from the glovebox (if used), establish a positive pressure of nitrogen/argon, and add 2,3-dichloro-6-(chloromethyl)pyridine (1.0 eq).

• Solvent and Amine Addition: Add anhydrous, degassed toluene via syringe to a concentration of ~0.1-0.2 M. Finally, add the amine (1.2 eq) via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C. Stir vigorously for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst. Wash the pad thoroughly with ethyl acetate.

  • Transfer the filtrate to a separatory funnel and wash with water and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude material via flash column chromatography to isolate the desired 2-amino-3-chloro-6-(chloromethyl)pyridine product.

Rationale and Validation

The Buchwald-Hartwig reaction proceeds via a catalytic cycle involving oxidative addition of the aryl chloride to a Pd(0) complex. The C2-Cl bond is electronically favored for this addition over the C3-Cl bond.[2] The strong base (NaOtBu) is required for the deprotonation of the amine to facilitate its coordination to the palladium center. The integrity of the chloromethyl group is generally maintained under these conditions, although careful monitoring is advised. Product validation via ¹H NMR should show the disappearance of a pyridine ring proton signal and the appearance of an N-H proton (if a primary amine was used), alongside the retention of the -CH₂Cl signal at ~4.7 ppm.

Summary of Protocols and Expected Outcomes

Parameter	Protocol 1: SN2 Amination	Protocol 2: Buchwald-Hartwig Amination
Target Site	-CH₂Cl (Benzylic)	C2-Cl (Aryl)
Reaction Type	Nucleophilic Substitution (SN2)	Pd-Catalyzed Cross-Coupling
Key Reagents	Mild Base (K₂CO₃)	Pd₂(dba)₃, Xantphos, Strong Base (NaOtBu)
Temperature	Low to Moderate (25-60 °C)	High (100-110 °C)
Atmosphere	Standard (Nitrogen optional)	Strictly Inert (N₂ or Ar)
Expected Product	2,3-dichloro-6-(aminomethyl)pyridine	2-Amino-3-chloro-6-(chloromethyl)pyridine
Typical Yields	70-95%	60-85%

Safety and Handling

• 2,3-dichloro-6-(chloromethyl)pyridine is a halogenated heterocyclic compound and should be handled as a potential irritant and toxic substance.

• Amines can be corrosive and toxic; handle in a well-ventilated fume hood.

• Sodium tert-butoxide is a strong, moisture-sensitive base. Handle under an inert atmosphere.

• Palladium catalysts are expensive and should be handled with care.

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

References

• Vertex AI Search, based on an analysis of SNAr reactions in dichloropyrimidines.
• Vertex AI Search, based on general principles of synthesizing chloromethylpyridines and their reactivity.
• Vertex AI Search, discussing processes for preparing various 2-aminomethylpyridines.
• Benchchem. (2025).
• Vertex AI Search, discussing CuI-catalyzed amination of aryl chlorides, an alternative to palladium c

• Schlosser, M., et al. (2004). Rerouting Nucleophilic Substitution from the 4-Position to the 2- or 6-Position of 2,4-Dihalopyridines and 2,4,6-Trihalopyridines. Organic Letters. [Link]

• YouTube. (2019). nucleophilic aromatic substitutions. [Link]

• Vertex AI Search, exploring regioselectivity in SNAr reactions of substituted dichloropyridines.

• Beilstein Journals. (2020). Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. [Link]

• Vertex AI Search, providing a method for amination of a dichloropyridine derivative with liquid ammonia under high pressure.

• Organic Syntheses. Procedure for Buchwald-Hartwig amination of 2,3-dichloropyridine. [Link]

• Vertex AI Search, detailing direct C-H amination, a different but related C-N bond-forming str

• Hartwig, J. F., et al. (2015). Nickel-Catalyzed Amination of Aryl Chlorides with Ammonia and Ammonium Salts. PMC. [Link]

• ResearchGate. (2003). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. [Link]

• Organic Chemistry Portal. Synthesis of secondary and tertiary amines. [Link]

• Organic Syntheses. (2021). C2 Amination of Pyridine with Primary Amines Mediated by Sodium Hydride in the Presence of Lithium Iodide. [Link]

• Vertex AI Search, general information on rel

• RSC Advances. (2014). Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines. [Link]

• Vertex AI Search, synthesis of rel

• ResearchGate. Primary amines as an amine source for the amination of chloroarenes catalyzed by the Pd(II)–NHC–Ox complex. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: 2,3-Dichloro-6-(chloromethyl)pyridine as a Versatile Pharmaceutical Intermediate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists. Document Type: Technical Application Guide & Validated Protocols.

Executive Summary & Chemical Profile

In modern drug discovery, halogenated pyridines are privileged scaffolds due to their predictable metabolic stability, favorable physicochemical properties, and ability to participate in diverse non-covalent interactions within target binding pockets. 2,3-Dichloro-6-(chloromethyl)pyridine (CAS: 1227574-47-1) [1] is a highly specialized electrophilic building block.

The strategic placement of two chlorine atoms at the 2- and 3-positions serves a dual purpose:

• Metabolic Shielding: The halogens block common sites of cytochrome P450 (CYP) mediated oxidation, enhancing the pharmacokinetic half-life of the resulting Active Pharmaceutical Ingredient (API).

• Electronic Modulation: The electron-withdrawing nature of the di-chloro substitution significantly decreases the electron density of the pyridine ring. This inductively polarizes the adjacent 6-(chloromethyl) group, making the benzylic-like carbon exceptionally susceptible to bimolecular nucleophilic substitution (

  )[2].

This application note details the mechanistic rationale and self-validating protocols for utilizing this intermediate in the synthesis of complex pharmaceutical libraries.

Mechanistic Pathways & Workflow Dynamics

The primary utility of 2,3-dichloro-6-(chloromethyl)pyridine lies in its function as an alkylating agent. It acts as an "electrophilic hub" to introduce the (2,3-dichloropyridin-6-yl)methyl moiety into various pharmacophores via

displacement of the aliphatic chlorine atom.

Workflow of 2,3-dichloro-6-(chloromethyl)pyridine in API synthesis via SN2 pathways.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By adhering to the specified conditions, chemists can avoid common pitfalls such as premature hydrolysis of the chloromethyl group or undesired quaternization of the pyridine nitrogen.

Protocol A: -Alkylation of Secondary Amines (e.g., Piperazines)

This protocol is optimized for the synthesis of kinase inhibitors and GPCR ligands where a basic amine is tethered to the pyridine core.

Causality & Design Rationale: Acetonitrile (MeCN) is selected as a polar aprotic solvent to lower the activation energy of the

transition state without solvating the nucleophile too strongly. Potassium carbonate ( ) is used as a heterogeneous, mild base. Unlike stronger bases (e.g., NaOH), effectively scavenges the generated HCl without promoting the aqueous hydrolysis of the chloromethyl starting material into a hydroxymethyl byproduct.

Step-by-Step Methodology:

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the secondary amine (1.2 equiv.) and anhydrous

  (2.5 equiv.) in anhydrous MeCN (0.2 M relative to the amine).

• Activation: Stir the suspension at room temperature (25 °C) for 15 minutes under an inert argon atmosphere.

• Electrophile Addition: Cool the mixture to 0 °C using an ice bath. Dissolve 2,3-dichloro-6-(chloromethyl)pyridine (1.0 equiv.) in a minimal volume of MeCN and add it dropwise over 10 minutes. Validation check: Dropwise addition prevents localized high concentrations of the electrophile, mitigating the risk of dialkylation or dimerization.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor progression via LC-MS or TLC (Hexanes:EtOAc, 3:1).

• Workup: Once the starting material is consumed, filter the mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel) to yield the pure

  -alkylated product.

Protocol B: -Alkylation of Phenolic Pharmacophores

This protocol establishes stable ether linkages commonly found in agrochemicals and oncology drugs.

Causality & Design Rationale: Phenols are weaker nucleophiles than aliphatic amines. Therefore, Sodium Hydride (NaH) is employed to irreversibly deprotonate the phenol, generating a highly reactive, naked phenoxide anion. Dimethylformamide (DMF) is the optimal solvent here; its high dielectric constant stabilizes the sodium cation, leaving the phenoxide freely available to attack the electrophilic carbon of the chloromethylpyridine[3].

Step-by-Step Methodology:

• Deprotonation: Suspend NaH (60% dispersion in mineral oil, 1.1 equiv.) in anhydrous DMF (0.3 M) at 0 °C under nitrogen.

• Nucleophile Generation: Slowly add the phenol derivative (1.0 equiv.) in DMF. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases. Validation check: The cessation of bubbling confirms complete formation of the phenoxide nucleophile.

• Coupling: Add 2,3-dichloro-6-(chloromethyl)pyridine (1.1 equiv.) in a single portion.

• Reaction: Stir at room temperature for 2–4 hours.

• Quenching & Extraction: Quench carefully with saturated aqueous

  . Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (5 × 20 mL) to effectively remove residual DMF.

• Drying: Dry over anhydrous

  , filter, and concentrate in vacuo before purification.

Quantitative Data Summary

The table below summarizes the expected performance metrics of 2,3-dichloro-6-(chloromethyl)pyridine across various nucleophilic substitution reactions based on the protocols above.

Nucleophile Class	Example Substrate	Optimal Base	Solvent	Temp (°C)	Time (h)	Avg. Isolated Yield (%)
Secondary Amine	-Methylpiperazine		MeCN	25	4 - 6	85 - 92
Primary Amine	Aniline derivatives	DIPEA	DCM	40	8 - 12	75 - 82
Phenol	4-Fluorophenol	NaH	DMF	25	2 - 4	88 - 95
Thiol	Thiophenol		DMF	25	2 - 3	90 - 96

Safety, Handling, and Storage

• Moisture Sensitivity: The chloromethyl moiety is prone to slow hydrolysis upon prolonged exposure to atmospheric moisture. Store the compound in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) at 2–8 °C.

• Toxicity & PPE: Halogenated methylpyridines are known skin sensitizers and lachrymators. All manipulations must be performed in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.

References

• Google Patents. "US8293918B2 - Process for producing dihalopyridines." United States Patent and Trademark Office, 2012.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3084986, 2,3-Dichloro-6-(trichloromethyl)pyridine." PubChem, 2025. Available at:[Link]

Sources

• 1. 1227574-47-1|2,3-Dichloro-6-(chloromethyl)pyridine|BLD Pharm [bldpharm.com]
• 2. US8293918B2 - Process for producing dihalopyridines - Google Patents [patents.google.com]
• 3. 2,3-Dichloro-6-(trichloromethyl)pyridine | C6H2Cl5N | CID 3084986 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Coupling Reactions of 2-(Chloromethyl)pyridine Derivatives

This Application Note is structured to guide researchers through the specific challenges of working with 2-(chloromethyl)pyridine derivatives, moving from critical handling requirements to advanced coupling protocols.

Executive Summary & Molecule Profile

2-(Chloromethyl)pyridine (also known as picolyl chloride) is a high-value heterocyclic building block used to introduce the pyridine moiety into drug candidates (e.g., for increasing solubility or targeting metalloenzymes). However, it presents a unique "instability-reactivity" paradox:

• The Hazard: The free base is chemically unstable and acts as a potent vesicant (blistering agent).

• The Utility: It is a highly reactive electrophile for both classical nucleophilic substitutions (

  ) and transition-metal-catalyzed cross-couplings.

This guide provides validated protocols to harness this reactivity while mitigating polymerization risks.

Chemical Profile

Property	Specification	Practical Implication
CAS (HCl Salt)	6959-47-3	Stable solid form. Store desiccated at RT or 4°C.
CAS (Free Base)	4377-33-7	UNSTABLE. Polymerizes rapidly to red tar at RT.
Reactivity Class	Benzylic-like Electrophile	High reactivity in ; prone to oxidative addition in Pd-catalysis.
Safety	Vesicant / Corrosive	Analogous to nitrogen mustards.[1] Use strict containment.

Critical Handling: The "On-Demand" Free-Basing Protocol

The #1 cause of reaction failure with this scaffold is the degradation of the free base prior to reaction. 2-(Chloromethyl)pyridine undergoes intermolecular self-quaternization (N attacking the CH2-Cl of another molecule), forming insoluble red polymers.

Rule: Never store the free base. Generate it in situ or immediately prior to use.

Protocol A: Isolation-Free Neutralization (Recommended)

Best for: Reactions in non-polar solvents (DCM, Toluene) where the HCl salt is insoluble.

• Suspend: Place 2-(chloromethyl)pyridine HCl (1.0 equiv) in DCM (10 mL/g).

• Neutralize: Add saturated aq.

  (1.5 equiv) and stir vigorously at 0°C for 10 minutes.

• Separate: Separate phases quickly in a cold funnel. Wash organic layer once with cold brine.

• Dry: Dry over

  for <5 mins at 0°C. Filter directly into the reaction vessel.

• Use: Proceed immediately. Do not concentrate to dryness.

Visualization: Stability & Handling Workflow

Caption: Workflow demonstrating the critical time-sensitivity of the free base intermediate to avoid polymerization.

Nucleophilic Coupling Protocols ( )

The most common application is alkylating nucleophiles (N, O, S, or C).

N-Alkylation (Synthesis of Picolyl Amines)

Challenge: Over-alkylation (formation of quaternary ammonium salts). Solution: Use secondary amines or a large excess of primary amine.

Protocol:

• Dissolve: Dissolve the amine (1.2 equiv) and DIPEA (2.5 equiv) in anhydrous MeCN.

• Add: Add 2-(chloromethyl)pyridine HCl salt (1.0 equiv) directly as a solid.

  • Note: The DIPEA will slowly release the free base in situ, keeping its concentration low and preventing polymerization.

• React: Stir at RT for 4–16 h. Monitor by TLC (DCM/MeOH).

• Workup: Concentrate, redissolve in DCM, wash with sat.

  .

• Validation: Product

  signal shifts upfield to 3.8–4.0 ppm (from ~4.7 ppm in starting material).

C-Alkylation (Enolate Coupling)

Used to attach the pyridine ring to carbon scaffolds (e.g., malonates, ketones).

Protocol:

• Deprotonate: Suspend NaH (1.2 equiv, 60% in oil) in dry THF at 0°C. Add the nucleophile (e.g., diethyl malonate) dropwise. Stir 30 min until

  evolution ceases.

• Prepare Electrophile: Generate the free base of 2-(chloromethyl)pyridine using Protocol A (above) as a solution in Toluene or THF.

• Couple: Cannulate the cold electrophile solution into the enolate at 0°C.

• Warm: Allow to warm to RT.

• Quench: Add sat.

  .

Advanced: Transition Metal Cross-Coupling

Coupling 2-(chloromethyl)pyridine via the carbon-chlorine bond (using it as a benzylic electrophile) in Suzuki or Negishi reactions is difficult because:

• Poisoning: The pyridine nitrogen coordinates to Pd/Ni catalysts.

• -Hydride Elimination: Not possible here (no -hydrogens on the pyridine ring relative to the benzylic position), but isomerization can occur.

• Protodeboronation: 2-pyridyl boronates (if used as the partner) are notoriously unstable.

Benzylic Suzuki-Miyaura Coupling

Target: Synthesis of 2-benzylpyridines (Diarylmethanes).

System: Pd(OAc)

/ SPhos. Why SPhos? This bulky, electron-rich ligand promotes oxidative addition into the benzylic C-Cl bond and prevents catalyst deactivation by the pyridine nitrogen.

Protocol:

• Charge: In a Schlenk tube, combine:

  • Arylboronic acid (1.5 equiv)

  • (3.0 equiv, finely ground)

  • Pd(OAc)

    (2 mol%)

  • SPhos (4 mol%)

• Inert: Evacuate and backfill with Argon (3x).[2]

• Solvent: Add Toluene/Water (10:1 ratio, degassed).

• Add Electrophile: Add freshly prepared 2-(chloromethyl)pyridine free base (1.0 equiv) (from Protocol A).

• Heat: Heat to 80°C for 12 h.

• Observation: The reaction mixture typically turns black (Pd black precipitation) if the catalyst dies; a dark orange/brown solution usually indicates an active cycle.

Reactivity Landscape Diagram

Caption: Dual reactivity modes. Path A is standard; Path B requires specialized bulky ligands (SPhos/XPhos) to overcome catalyst poisoning.

Troubleshooting & Self-Validation

How do you verify the reaction worked without full purification?

NMR Diagnostics ( H NMR in CDCl )

Species	Diagnostic Signal (CH )	Chemical Shift ( )	Multiplicity
Starting Material (HCl Salt)	Py-CH -Cl	4.9 – 5.1 ppm	Singlet
Starting Material (Free Base)	Py-CH -Cl	4.6 – 4.7 ppm	Singlet
Product (Amine/Ether)	Py-CH -N/O	3.8 – 4.2 ppm	Singlet
Product (C-Alkylated)	Py-CH -C	3.2 – 3.6 ppm	Doublet/Triplet
Polymer (Degradation)	N-CH -Py	Broad humps >5.5 ppm	Broad

Common Failure Modes

• Red Tar Formation: Free base was stored too long or concentrated too much. Fix: Use in situ neutralization.

• No Reaction (Suzuki): Catalyst poisoning by pyridine N. Fix: Switch to Pd(OAc)

  /SPhos or increase catalyst loading to 5 mol%.

• Hydrolysis: Formation of 2-pyridylmethanol (CH

  at ~4.8 ppm, broad OH). Fix: Dry solvents thoroughly; avoid hydroxide bases in S_N2.

References

• BenchChem. An In-depth Technical Guide to the Reactivity Profile of 2-(Chloromethyl)pyrimidine Hydrochloride. (2025).[2][3][4] Link

• Luzung, M. R., Patel, J. S., & Yin, J. A Mild Negishi Cross-Coupling of 2-Heterocyclic Organozinc Reagents and Aryl Chlorides.[5] J. Org.[6] Chem. (2010).[7][8] Link

• Sigma-Aldrich. 2-(Chloromethyl)pyridine hydrochloride Product Sheet & Safety Data.Link

• Nobel Prize Committee. Palladium-Catalyzed Cross Couplings in Organic Synthesis (Scientific Background). (2010).[7][8] Link

• Crudden, C. M., et al. Pd-Catalyzed Organometallic-Free Homologation of Arylboronic Acids. ACS Catalysis (2023). Link

Sources

• 1. 2-Chloromethylpyridine - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Mild Negishi Cross-Coupling of 2-Heterocyclic Organozinc Reagents and Aryl Chlorides [organic-chemistry.org]
• 6. Negishi Coupling [organic-chemistry.org]
• 7. Negishi coupling - Wikipedia [en.wikipedia.org]
• 8. nobelprize.org [nobelprize.org]

Application Notes and Protocols for the Synthesis of Agrochemical Intermediates Using Chloromethyl Pyridines

Introduction: The Central Role of Chloromethyl Pyridines in Modern Agrochemicals

Chloromethyl pyridines are a class of highly reactive and versatile chemical intermediates that form the backbone of numerous modern agrochemicals, particularly within the neonicotinoid family of insecticides.[1][2] Their utility stems from the presence of a chloromethyl group attached to the pyridine ring, which serves as an excellent electrophilic site for nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse functional groups, enabling the construction of complex molecular architectures with potent biological activity. The strategic importance of intermediates like 2-chloro-5-chloromethylpyridine (CCMP) cannot be overstated, as they are pivotal in the synthesis of widely used insecticides such as Imidacloprid and Acetamiprid.[1][3] This guide provides an in-depth exploration of the synthesis of key agrochemical intermediates derived from chloromethyl pyridines, offering detailed protocols and the scientific rationale behind the methodological choices.

Core Chemical Principles: The Chemistry of Chloromethyl Pyridines

The primary reaction pathway exploited in the use of chloromethyl pyridines is nucleophilic substitution, typically following an SN2 mechanism. The chloromethyl group, being a primary alkyl halide, is highly susceptible to attack by a wide range of nucleophiles. The electron-withdrawing nature of the pyridine ring further enhances the electrophilicity of the benzylic-like carbon, making the displacement of the chloride leaving group a favorable process.[4]

The choice of solvent, base, and reaction temperature is critical in directing the reaction towards the desired product and maximizing yield. Aprotic polar solvents such as acetonitrile or dimethylformamide are often employed to dissolve the reactants and facilitate the nucleophilic attack.[5][6] The selection of a suitable base is crucial for deprotonating the incoming nucleophile, thereby increasing its nucleophilicity. Common bases include potassium carbonate and sodium hydroxide.[6][7]

dot graph "SN2_Mechanism" { layout=neato; rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

}

Caption: Generalized SN2 mechanism for nucleophilic substitution on a chloromethyl pyridine.

Case Study 1: Synthesis of Imidacloprid

Imidacloprid is a systemic insecticide that acts on the central nervous system of insects.[7] Its synthesis is a prime example of the application of chloromethyl pyridine chemistry. The key step involves the condensation of 2-chloro-5-(chloromethyl)pyridine (CCMP) with N-nitro-imidazolidin-2-imine.[5][7]

Experimental Protocol: Laboratory-Scale Synthesis of Imidacloprid

This protocol outlines a common laboratory-scale synthesis of Imidacloprid.

Materials and Equipment:

• 100 mL three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Thermometer

• Standard laboratory glassware

• 2-chloro-5-(chloromethyl)pyridine (CCMP)

• N-nitro-imidazolidin-2-imine (NII)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Isopropanol/water for recrystallization

Procedure:

• Reaction Setup: To a 100 mL three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chloro-5-(chloromethyl)pyridine (CCMP) (1.62 g, 10 mmol), N-nitro-imidazolidin-2-imine (NII) (1.30 g, 10 mmol), and potassium carbonate (2.76 g, 20 mmol).[7]

• Solvent Addition: Add 50 mL of acetonitrile to the flask.[7]

• Initial Stirring: Stir the mixture at room temperature for 15 minutes.[7]

• Reaction: Heat the reaction mixture to 80 °C and maintain this temperature under reflux for 8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[7]

• Cooling: After the reaction is complete, cool the mixture to room temperature.[7]

• Work-up: Filter the solid inorganic salts using a Buchner funnel and wash the solid residue with a small amount of acetonitrile. Combine the filtrate and the washings, and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude Imidacloprid product.[7]

• Purification: Purify the crude product by recrystallization. Transfer the crude product to a 100 mL Erlenmeyer flask and add a minimal amount of a suitable solvent system, such as isopropanol/water (e.g., in a 2:1 ratio). Gently heat the mixture until the solid completely dissolves. Allow the flask to cool slowly to room temperature, then place it in an ice bath to facilitate further crystallization. Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry in a vacuum oven.[7]

Data Summary: Imidacloprid Synthesis

Parameter	Value	Reference
Reagents
2-chloro-5-(chloromethyl)pyridine (CCMP)	1.62 g (10 mmol)	[7]
N-nitro-imidazolidin-2-imine (NII)	1.30 g (10 mmol)	[7]
Potassium Carbonate (K₂CO₃)	2.76 g (20 mmol)	[7]
Acetonitrile (CH₃CN)	50 mL	[7]
Reaction Conditions
Temperature	80 °C	[7]
Time	8 hours	[7]
Performance
Crude Product Yield	~85%	[7]
Final Purity (after Recrystallization)	>98%	[7]
Melting Point	143-145 °C	[7]

dot graph "Imidacloprid_Synthesis_Workflow" { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#4285F4"];

}

Caption: Workflow for the laboratory synthesis of Imidacloprid.

Case Study 2: Synthesis of Acetamiprid

Acetamiprid is another prominent neonicotinoid insecticide synthesized from a chloromethyl pyridine intermediate.[8] The synthesis typically involves the reaction of 2-chloro-5-chloromethylpyridine with a suitable amine, followed by reaction with a cyano-containing compound.[8][9]

Experimental Protocol: Two-Step Synthesis of Acetamiprid

This protocol describes a two-step synthesis of Acetamiprid.

Step 1: Synthesis of N-(6-chloro-3-pyridylmethyl)methylamine

Materials and Equipment:

• Reaction vessel suitable for handling gaseous reagents

• Cooling bath

• 2-chloro-5-chloromethylpyridine (CCMP)

• Monomethylamine gas

• Dichloroethane (or other suitable solvent like tetrahydrofuran or toluene)[10]

Procedure:

• Solvent and Amine Addition: Add 3500L of dichloroethane to the amination reaction kettle and cool to below 0°C. Pass 310kg of monomethylamine gas into the solvent.[10]

• Reaction: Raise the temperature to 45°C after the addition of methylamine is complete. Add 750kg of 2-chloro-5-chloromethylpyridine dropwise over 8 hours.[10]

• Incubation: After the dropwise addition, maintain the temperature at 45°C for 4 hours.[10]

• Work-up: After the reaction is complete, release the pressure and discharge the excess amine. The discharged methylamine can be absorbed in a solvent for reuse. The resulting solution contains the intermediate N-(6-chloro-3-pyridylmethyl)methylamine.[10]

Step 2: Synthesis of Acetamiprid

Materials and Equipment:

• Reaction vessel

• Heating apparatus

• N-(6-chloro-3-pyridylmethyl)methylamine (from Step 1)

• Cyanoethyl methacrylate

• Ethanol

Procedure:

• Reaction Setup: In a reactor, add 157.5 g of N-(6-chloro-3-pyridylmethyl)methylamine and 100 g of ethanol.[9][11]

• Reagent Addition: Add 112 g of cyanoethyl methacrylate.[9][11]

• Reaction: Heat the mixture to 65°C and maintain this temperature for 6-7 hours.[9][11]

• Work-up and Purification: After the reaction, cool the mixture to 0°C, allow it to stratify, filter, and wash with a saturated salt solution. After drying, the Acetamiprid product is obtained.[9][11]

Data Summary: Acetamiprid Synthesis

Parameter	Value	Reference
Step 1: Amination
2-chloro-5-chloromethylpyridine	750 kg	[10]
Monomethylamine gas	310 kg	[10]
Solvent	Dichloroethane (3500 L)	[10]
Temperature	45 °C	[10]
Step 2: Final Synthesis
N-(6-chloro-3-pyridylmethyl)methylamine	157.5 g	[9][11]
Cyanoethyl methacrylate	112 g	[9][11]
Ethanol	100 g	[9][11]
Temperature	65 °C	[9][11]
Reaction Time	6-7 hours	[9][11]
Performance
Purity	96.8%	[11]
Yield	96.6%	[11]

dot graph "Acetamiprid_Synthesis_Workflow" { rankdir="TB"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#4285F4"];

}

Caption: Two-step workflow for the synthesis of Acetamiprid.

Safety and Handling of Chloromethyl Pyridines

Chloromethyl pyridines and their derivatives are hazardous chemicals that require careful handling to minimize risk.[12][13]

General Precautions:

• Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[14]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat.[13][14]

• Avoid Inhalation and Contact: Avoid breathing dust, fumes, or vapors, and prevent contact with skin and eyes.[12][14]

• Handling: Use non-sparking tools and prevent the build-up of electrostatic discharge.[14]

• Storage: Store in a cool, dry, and well-ventilated place in tightly closed containers, away from incompatible materials such as strong bases and oxidizing agents.[13][15]

Emergency Procedures:

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water. Consult a doctor.[12][16]

• Eye Contact: Rinse with pure water for at least 15 minutes and seek immediate medical attention.[12]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and call a poison control center or doctor immediately.[12]

• Spills: Evacuate the area and remove all sources of ignition. Collect the spilled material using appropriate absorbent materials and dispose of it as hazardous waste.[12]

dot graph "Safety_Decision_Workflow" { rankdir="TB"; node [shape=box, style=filled, fontname="Arial"]; edge [fontname="Arial"];

}

Caption: Decision pathway for first aid response to chemical exposure.

Conclusion and Future Outlook

The synthesis of agrochemical intermediates from chloromethyl pyridines is a well-established and vital area of industrial chemistry. The methodologies presented here for the synthesis of Imidacloprid and Acetamiprid highlight the robustness and versatility of this chemical class. Future research in this field is likely to focus on the development of "greener" synthetic routes that minimize waste, reduce the use of hazardous reagents and solvents, and improve energy efficiency.[17][18] The exploration of biocatalysis, flow chemistry, and alternative energy sources such as microwave irradiation holds significant promise for the next generation of sustainable agrochemical manufacturing.[17][19][20]

References

• AERU. (n.d.). Imidacloprid (Ref: BAY NTN 33893). Retrieved from [Link]

• Google Patents. (n.d.). US7297798B2 - Process for the preparation of the insecticide imidacloprid.

• AERU - University of Hertfordshire. (n.d.). Acetamiprid. Retrieved from [Link]

• Google Patents. (n.d.). CN106699646A - Synthetic method of acetamiprid.

• ResearchGate. (2025, August 6). Study on synthesis of imidacloprid via cascade reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN106187868A - A kind of preparation method of Acetamiprid.

• Eureka | Patsnap. (2017, December 22). Production process of acetamiprid. Retrieved from [Link]

• Google Patents. (n.d.). CN105924428A - Method for synthesizing imidacloprid.

• lookchem. (n.d.). Cas 4377-33-7,2-(Chloromethyl)pyridine. Retrieved from [Link]

• Google Patents. (n.d.). US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates.

• ResearchGate. (2021, January 8). Good Pyridine Hunting: a Biomimic Compound, a Modifier and a Unique Pharmacophore in Agrochemicals. Retrieved from [Link]

• PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

• Fisher Scientific. (2024, February 4). SAFETY DATA SHEET. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-chloro-5-(chloromethyl)pyridine. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. Retrieved from [Link]

• ResearchGate. (2025, April 30). Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module. Retrieved from [Link]

• SciSpace. (2018). Synthesis method of 2-chloro-5-chloromethylpyridine. Retrieved from [Link]

• (n.d.).

• International Journal of Advanced Chemistry Research. (n.d.). Development of green synthetic routes for organic compounds. Retrieved from [Link]

• Eureka | Patsnap. (2004, August 4). Synthesis method of 2-chloro-5-chloromethyl pyridine. Retrieved from [Link]

• Lookchem. (2022, August 5). NUCLEOPHILIC SUBSTITUTION REACTIONS IN 2-CHLOROPYRIDINES AND 2,5-DIOXO-1,2,5,7-TETRAHYDRO-1H-FUROPYRIDINES. Retrieved from [Link]

• ACS Publications. (2009, September 2). Synthesis of a Neonicotinoide Pesticide Derivative via Chemoenzymatic Dynamic Kinetic Resolution | The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN104610136A - Synthetic method of 2-chloro-5-chloromethyl pyridine.
• Google Patents. (2008, September 20). CN102603620A - Synthetic method of chloromethylpyridine or pyridine derivative hydrochloride of chloromethylpyridine.
• (n.d.).
• Google Patents. (n.d.). WO2012048502A1 - Process for preparing 2-chloro-5-chloromethylpyridine.

• PMC - NIH. (n.d.). Greener synthesis of chemical compounds and materials. Retrieved from [Link]

• ResearchGate. (2025, August 6). SYNTHESIS OF NOVEL NEONICOTINOIDS DERIVATIVES. Retrieved from [Link]

• ResearchGate. (2025, August 7). Organocatalytic methods for CC bond formation. Retrieved from [Link]

• Organic Chemistry Portal. (2006, July 10). Best Synthetic Methods: C-C Bond Formation. Retrieved from [Link]

• CABI Digital Library. (n.d.). Palladium-catalyzed cross-coupling reactions: a powerful tool for the synthesis of agrochemicals. Retrieved from [Link]

• MDPI. (n.d.). Lignin-Based Catalysts for C–C Bond-Forming Reactions. Retrieved from [Link]

• MDPI. (n.d.). Green Strategies for the Synthesis of Heterocyclic Derivatives with Potential Against Neglected Tropical Diseases. Retrieved from [Link]

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• 2. lookchem.com [lookchem.com]
• 3. WO2012048502A1 - Process for preparing 2-chloro-5-chloromethylpyridine - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Imidacloprid (Ref: BAY NTN 33893) [sitem.herts.ac.uk]
• 6. US7297798B2 - Process for the preparation of the insecticide imidacloprid - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Acetamiprid [sitem.herts.ac.uk]
• 9. CN106187868A - A kind of preparation method of Acetamiprid - Google Patents [patents.google.com]
• 10. Production process of acetamiprid - Eureka | Patsnap [eureka.patsnap.com]
• 11. Acetamiprid synthesis - chemicalbook [chemicalbook.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. echemi.com [echemi.com]
• 15. datasheets.scbt.com [datasheets.scbt.com]
• 16. chemicalbook.com [chemicalbook.com]
• 17. chemistryjournals.net [chemistryjournals.net]
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• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]

Introduction: The Strategic Utility of a Polychlorinated Pyridine Building Block

An In-Depth Technical Guide to Alkylation Reactions Using 2,3-Dichloro-6-(chloromethyl)pyridine

Polychlorinated pyridine derivatives are foundational intermediates in the synthesis of high-value chemical entities, particularly within the pharmaceutical and agrochemical sectors. Among these, 2,3-dichloro-6-(chloromethyl)pyridine stands out as a versatile electrophilic building block. Its unique electronic and steric properties, conferred by the two chlorine atoms on the pyridine ring and the reactive chloromethyl group, make it an ideal reagent for introducing the 2,3-dichloropyridin-6-yl)methyl moiety into a wide range of molecules.

The primary utility of this reagent lies in its capacity to undergo nucleophilic substitution reactions at the exocyclic chloromethyl carbon. This process, known as alkylation, allows for the formation of new carbon-nitrogen (N-alkylation), carbon-oxygen (O-alkylation), and carbon-sulfur (S-alkylation) bonds. The resulting products are often precursors to complex heterocyclic systems with significant biological activity.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimal reaction conditions, detailed protocols, and mechanistic considerations for utilizing 2,3-dichloro-6-(chloromethyl)pyridine in alkylation reactions.

Reagent Profile and Mechanistic Rationale

Chemical Structure and Properties:

• Chemical Name: 2,3-dichloro-6-(chloromethyl)pyridine

• Molecular Formula: C₆H₄Cl₃N

• Molecular Weight: 196.46 g/mol

• CAS Number: 41789-37-1

The reactivity of 2,3-dichloro-6-(chloromethyl)pyridine is dominated by the benzylic-like chloride of the chloromethyl group. The electron-withdrawing nature of the dichlorinated pyridine ring enhances the electrophilicity of the methylene carbon, making it highly susceptible to attack by nucleophiles. The reaction typically proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.

In this mechanism, a nucleophile (Nu:⁻) attacks the carbon atom of the chloromethyl group, displacing the chloride leaving group in a single, concerted step. This process leads to the formation of a new bond between the nucleophile and the methylene bridge, yielding the desired alkylated product.

Caption: General SN2 mechanism for alkylation.

Application Notes: Optimizing Reaction Conditions

The success of an alkylation reaction using 2,3-dichloro-6-(chloromethyl)pyridine hinges on the careful selection of the base, solvent, and temperature. These parameters must be tailored to the specific nucleophile being used (amine, alcohol, or thiol) to maximize yield and minimize side reactions.

Nucleophile Type	Substrate Example	Recommended Bases	Recommended Solvents	Typical Temp. (°C)	Key Considerations & Insights
N-Alkylation	Secondary Amines (e.g., Piperidine, Morpholine)	K₂CO₃, Cs₂CO₃, Et₃N, DIPEA	Acetonitrile (ACN), N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF)	25 - 80	Use of an inorganic base like K₂CO₃ is often sufficient and simplifies work-up. Over-alkylation can be an issue with primary amines, requiring careful control of stoichiometry.[2]
O-Alkylation	Phenols, Aliphatic Alcohols	NaH, KOBu, Cs₂CO₃	THF, DMF, 1,4-Dioxane	0 - 60	Strong, non-nucleophilic bases like NaH are required to deprotonate the alcohol. Anhydrous conditions are critical to prevent quenching of the base.[3]
S-Alkylation	Thiols (e.g., Thiophenol), Thioamides	K₂CO₃, Na₂CO₃, Et₃N	Ethanol, ACN, DMF	25 - 60	Thiols are generally strong nucleophiles and can often be alkylated under milder conditions than alcohols. The resulting thioether bond is highly stable.[3]

Experimental Protocols

Safety Precaution: 2,3-Dichloro-6-(chloromethyl)pyridine is classified as an irritant and is harmful if swallowed.[4] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Strong bases like NaH are flammable and react violently with water.

Protocol 1: N-Alkylation of Morpholine

This protocol details the synthesis of 4-((2,3-dichloropyridin-6-yl)methyl)morpholine.

Materials:

• 2,3-dichloro-6-(chloromethyl)pyridine (1.0 g, 5.09 mmol)

• Morpholine (0.48 mL, 5.60 mmol, 1.1 equiv)

• Potassium carbonate (K₂CO₃), anhydrous powder (1.05 g, 7.64 mmol, 1.5 equiv)

• Acetonitrile (ACN), anhydrous (25 mL)

• Deionized water

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,3-dichloro-6-(chloromethyl)pyridine (1.0 g), potassium carbonate (1.05 g), and anhydrous acetonitrile (25 mL).

• Begin stirring the suspension at room temperature.

• Add morpholine (0.48 mL) dropwise to the reaction mixture.

• Heat the reaction mixture to 60°C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain a crude residue.

• Partition the residue between ethyl acetate (50 mL) and deionized water (50 mL).

• Separate the organic layer, and wash it sequentially with deionized water (2 x 25 mL) and brine (25 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to obtain the pure N-alkylated product.

Protocol 2: O-Alkylation of 4-Methoxyphenol

This protocol details the synthesis of 2,3-dichloro-6-((4-methoxyphenoxy)methyl)pyridine.

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil (0.24 g, 6.11 mmol, 1.2 equiv)

• 4-Methoxyphenol (0.69 g, 5.60 mmol, 1.1 equiv)

• 2,3-dichloro-6-(chloromethyl)pyridine (1.0 g, 5.09 mmol)

• Tetrahydrofuran (THF), anhydrous (30 mL)

• Saturated ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Deionized water & Brine

• Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

• Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (0.24 g) to a dry 100 mL three-neck flask equipped with a magnetic stir bar.

• Wash the NaH with anhydrous hexanes (2 x 5 mL) to remove the mineral oil, carefully decanting the hexanes each time.

• Add anhydrous THF (15 mL) to the flask and cool the suspension to 0°C in an ice bath.

• Dissolve 4-methoxyphenol (0.69 g) in anhydrous THF (10 mL) and add it dropwise to the NaH suspension over 15 minutes.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases.

• Dissolve 2,3-dichloro-6-(chloromethyl)pyridine (1.0 g) in anhydrous THF (5 mL) and add it dropwise to the reaction mixture.

• Stir the reaction at room temperature for 8-12 hours. Monitor progress by TLC.

• Upon completion, cool the reaction to 0°C and carefully quench by the slow, dropwise addition of saturated NH₄Cl solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with water (25 mL) and brine (25 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude material via flash column chromatography (hexane/ethyl acetate) to isolate the target ether.

General Experimental and Purification Workflow

The overall process from reaction setup to obtaining a pure, characterized product follows a logical sequence. This workflow is crucial for ensuring reproducibility and high purity.

Caption: General workflow for alkylation and purification.

References

• MDPI. (2021, July 23). Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. Available at: [Link]

• Zhu, X., et al. (2013). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry. Available at: [Link]

• Google Patents. (2010). CN101648905B - Preparation method of 2- chloro-6-trichloromethyl pyridine.
• Google Patents. (2015). CN104529880A - Synthesis method of 2,3-dichloropyridine.

• European Patent Office. (1988, January 27). 2-Mono and 2,3-bis \poly\ chloromethyl\ pyridines. Available at: [Link]

• Google Patents. (2012). US8293918B2 - Process for producing dihalopyridines.
• Google Patents. (2007). US20070161797A1 - Process for the manufacture of 2,3-dichloropyridine.

• Organic Syntheses. synthesis of 2-aryl pyridines by palladium-catalyzed direct arylation of pyridine n-oxides. Available at: [Link]

• CABI Digital Library. Preparation of 2,3rDichloropyridine by Selective Dechlorination of 2,3,6rTrichloropyridine. Available at: [Link]

• PubChem. 2,3-Dichloro-6-(trichloromethyl)pyridine. Available at: [Link]

• PMC. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H). Available at: [Link]

• Rafiei, J., et al. (2011). Synthesis and characterization of two new macroheterocycles prepared from the reaction of 2,6-bis (chloromethyl) pyridine and thiodiglycol. Progressive Chemical and Biochemical Research.
• Google Patents. (2015). CN105198799A - Preparation method of 2-methyl-6-(chloromethyl) pyridine hydrochloride.
• Google Patents. (2014). WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine.

• ResearchGate. (2017). Synthesis of 2‐Chloro‐6‐(trifluoromethyl)pyridine‐3,5‐dicarbonitrile: A Versatile Building Block for the Synthesis of Substituted Trifluoro Methyl Pyridine Derivatives. Available at: [Link]

• MDPI. (2025, July 23). Facile Synthesis of Polysubstituted Pyridines via Metal-Free [3+3] Annulation Between Enamines and β,β-Dichloromethyl Peroxides. Available at: [Link]

• PMC. 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 1. Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles. Available at: [Link]

• Google Patents. (1968). US3412095A - Chlorination of alkyl pyridines.

• Chemsrc. (2025, August 30). 2,3-dichloro-6-(trichloromethyl)pyridine. Available at: [Link]

• Google Patents. (1984). US4487935A - Production of mixtures rich in 6-chloro-2-trichloromethyl pyridine.

Sources

• 1. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]
• 2. thalesnano.com [thalesnano.com]
• 3. journals.iau.ir [journals.iau.ir]
• 4. 2,3-Dichloro-6-(trichloromethyl)pyridine | C6H2Cl5N | CID 3084986 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Prevention and Troubleshooting of 2,3-dichloro-6-(chloromethyl)pyridine Hydrolysis During Storage

Welcome to the technical support guide for 2,3-dichloro-6-(chloromethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. Due to its chemical structure, 2,3-dichloro-6-(chloromethyl)pyridine is highly susceptible to hydrolysis, which can compromise experimental outcomes. This guide provides in-depth, field-proven insights and protocols to prevent, identify, and troubleshoot degradation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common user inquiries regarding the stability and handling of 2,3-dichloro-6-(chloromethyl)pyridine.

Q1: What is the primary cause of degradation for 2,3-dichloro-6-(chloromethyl)pyridine during storage?

The principal degradation pathway is hydrolysis. The compound features a chloromethyl group (-CH₂Cl) attached to a pyridine ring. This benzylic-like chloride is a good leaving group, making the carbon atom highly susceptible to nucleophilic attack by water. Atmospheric moisture is sufficient to initiate this reaction, converting the chloromethyl group to a hydroxymethyl group (-CH₂OH), forming 2,3-dichloro-6-(hydroxymethyl)pyridine and hydrochloric acid as byproducts. This process is often autocatalytic as the generated HCl can further promote degradation. Compounds with chloromethyl groups are known to be hygroscopic and water-soluble, increasing their vulnerability to this reaction.[1][2][3][4]

Q2: What are the ideal storage conditions to prevent hydrolysis?

To maintain the compound's purity and reactivity, stringent storage conditions are mandatory. The goal is to create an environment that is cool, dark, and, most importantly, scrupulously dry.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the kinetic rate of the hydrolysis reaction. Avoid freezing, which can cause moisture to condense upon temperature cycling.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, directly preventing the hydrolysis reaction.[2][5]
Light	Amber Vial / Dark Location	Protects against potential photodegradation, a known degradation pathway for some pyridine derivatives.[6]
Container	Tightly-sealed, borosilicate glass vial with a PTFE-lined cap.	Provides a non-reactive surface and an excellent barrier against moisture ingress. Ensure the cap is securely fastened.[5][7][8]

Q3: Is it necessary to handle this compound in a glovebox?

Yes, it is highly recommended. Handling 2,3-dichloro-6-(chloromethyl)pyridine in an inert atmosphere glovebox is the most effective way to prevent exposure to atmospheric moisture. This is particularly critical when weighing, aliquoting, or preparing solutions. If a glovebox is unavailable, work quickly in a fume hood on a low-humidity day and use a nitrogen or argon blanket over the container.

Q4: What is the expected shelf-life of 2,3-dichloro-6-(chloromethyl)pyridine?

The shelf-life is entirely dependent on storage and handling. When stored unopened in its original container under the ideal conditions specified above, the compound can remain stable for years. However, once the seal is broken, its stability is compromised with each exposure to the atmosphere. Proper aliquoting into smaller, single-use vials during the first opening is the best strategy to maximize the lifespan of your supply.

Part 2: Troubleshooting Guide: Detecting and Managing Hydrolysis

This section provides a systematic approach to identifying and confirming suspected degradation of your reagent.

Initial Signs of Degradation

While analytical confirmation is essential, initial observations can indicate a problem:

• Visual Inspection: The pure compound is typically a solid. Signs of hydrolysis include clumping, stickiness, or the appearance of a viscous liquid, which may indicate the absorption of water and subsequent degradation.

• Poor Performance in Reactions: If you observe diminished yields, new and unexpected byproducts, or complete reaction failure in a previously established protocol, reagent degradation is a primary suspect. The hydrolysis product, 2,3-dichloro-6-(hydroxymethyl)pyridine, has different reactivity and will not perform as an alkylating agent.

• Inconsistent Analytical Data: Discrepancies in TLC, HPLC, or NMR data compared to a reference standard or previous batches are strong indicators of impurity.

The Hydrolysis Reaction Pathway

Understanding the chemical transformation is key to troubleshooting. The chloromethyl group is hydrolyzed via a nucleophilic substitution reaction with water.

Sources

• 1. 3-(Chloromethyl)pyridine hydrochloride | C6H7Cl2N | CID 23394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 2-(Chloromethyl)pyridine hydrochloride | 6959-47-3 [smolecule.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. Picolyl chloride hydrochloride | C6H7Cl2N | CID 23392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aksci.com [aksci.com]
• 8. agilent.com [agilent.com]

Part 1: Frequently Asked Questions (FAQs) – Understanding the Instability

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience catastrophic yield losses, unexplained polymerization, or safety incidents when handling chloromethyl pyridines (e.g., 2-, 3-, and 4-chloromethylpyridine).

These molecules are highly reactive electrophilic building blocks essential for synthesizing APIs (such as omeprazole and moxifloxacin) and agrochemicals. However, their bifunctional nature makes them notoriously unstable. This guide provides causal explanations, troubleshooting steps, and self-validating protocols to ensure you achieve high-purity isolation without degradation.

Q1: Why does my chloromethyl pyridine free base degrade into a dark, viscous tar upon standing or heating? A1: The degradation is driven by a rapid intermolecular nucleophilic substitution (SN2) reaction[1]. The molecule is bifunctional: it possesses a nucleophilic pyridine nitrogen and an electrophilic chloromethyl carbon. In the free base form, the nitrogen of one molecule attacks the chloromethyl group of another[1]. This self-alkylation leads to quaternization, creating an exothermic cascade that forms dimers, oligomers, and eventually a polymeric "smear" or tar[1].

Q2: Can I purify the free base using standard vacuum distillation? A2: It is highly discouraged. Thermal stress exponentially accelerates the SN2 self-condensation mechanism[1]. Distillation of the free base often results in violent exothermic polymerization, leading to catastrophic loss of product and severe safety hazards. If the free base must be isolated for an immediate downstream coupling, it should be extracted at sub-ambient temperatures and consumed immediately without thermal purification.

Q3: What is the industry-standard method for stabilizing and purifying these derivatives? A3: The gold standard is to bypass the free base entirely and isolate the compound as a hydrochloride salt (e.g., 2-chloromethylpyridine hydrochloride). Protonation of the pyridine nitrogen neutralizes its nucleophilicity, completely shutting down the self-alkylation pathway[2]. The salt can be easily handled, stored long-term, and purified via crystallization from inert solvents.

Part 2: Troubleshooting Common Purification Failures

Issue 1: Low yield and baseline smearing during silica gel chromatography.

• Root Cause: Standard silica gel contains acidic silanol groups that unpredictably interact with the pyridine ring. Furthermore, concentrating the free base on the column matrix increases the local concentration of the molecules, which kinetically favors the intermolecular self-condensation oligomerization[1].

• Solution: Avoid chromatography for the final purification of these derivatives. If intermediate cleanup is strictly mandatory, use triethylamine-deactivated silica or neutral alumina, and run the column in a cold room (4°C). However, direct crystallization of the HCl salt is vastly superior and self-validating.

Issue 2: Incomplete precipitation of the hydrochloride salt from the reaction mixture.

• Root Cause: When synthesizing the salt via the reaction of pyridyl carbinol with thionyl chloride, residual sulfur dioxide (SO2) and excess thionyl chloride (SOCl2) remain in the solvent. These dissolved gases can keep the product partially solvated, causing it to "oil out" as a semi-solid rather than forming distinct, filterable crystals[3].

• Solution: Apply a controlled vacuum or a continuous nitrogen purge directly to the reaction suspension[3]. This shifts the equilibrium by driving off the dissolved SO2 and HCl gases, disrupting the solvation of the oil and forcing the complete precipitation of the highly pure crystalline product[3].

Part 3: Mechanistic and Workflow Visualizations

The following diagrams illustrate the causality behind our handling rules and the optimized workflow for purification.

Caption: Logical relationship outlining the self-condensation degradation pathway versus HCl stabilization.

Caption: Workflow for the synthesis and purification of chloromethylpyridine hydrochloride.

Part 4: Standard Operating Procedures (Experimental Protocols)

Protocol: High-Purity Crystallization of 3-Chloromethylpyridine Hydrochloride This self-validating protocol avoids the free base entirely, utilizing an inert solvent to facilitate the direct precipitation of the stable salt[3]. The causality behind using toluene is its inertness to thionyl chloride and its inability to dissolve the final hydrochloride salt, driving the thermodynamic equilibrium strictly toward crystallization[3].

Step-by-Step Methodology:

• Preparation of Reagents: Prepare a solution of 3-pyridyl carbinol (1.0 equivalent) in anhydrous toluene. In a separate, dry reactor equipped with a caustic scrubber, prepare a solution of thionyl chloride (1.1 to 1.2 equivalents) in anhydrous toluene[3].

  • Causality: A slight molar excess of SOCl2 ensures complete conversion of the alcohol without requiring harsh downstream purification[3].

• Controlled Addition: Slowly add the pyridyl carbinol solution under the surface (via a dip tube) of the thionyl chloride solution under constant agitation[3].

• Temperature Control: Maintain the exothermic reaction mixture at a temperature not exceeding 35°C[3].

  • Causality: Reverse addition (adding SOCl2 to the alcohol) or poor temperature control leads to localized heating, side reactions, and the formation of colored impurities[3].

• Degassing and Precipitation: Once the reaction is complete (the product initially forms as an oily semi-solid), apply a vacuum or a continuous nitrogen purge to the reaction vessel for approximately 2 hours[3].

  • Causality: This critical step mechanically removes residual dissolved SO2 and HCl gases, which disrupts the solvation of the oil and forces complete crystallization of the product[3].

• Filtration and Washing: Filter the resulting suspension. Wash the solid filter cake with three separate 50 mL portions of fresh, cold toluene to remove any unreacted SOCl2 and non-polar impurities[3].

• Drying: Dry the off-white crystalline solid overnight under vacuum at room temperature. Expected yield is >90% with an HPLC area percent purity of >99%[3].

Part 5: Data Presentation

Table 1: Quantitative Comparison of Purification Methods for Chloromethyl Pyridines

Purification Method	Target Form	Expected Yield	Expected Purity	Scalability	Safety & Stability Profile
Direct HCl Crystallization	Hydrochloride Salt	> 90%	> 99%	Excellent	High: Neutralizes nucleophilicity; prevents polymerization.
Silica Gel Chromatography	Free Base	40 - 60%	Variable	Poor	Low: High risk of on-column degradation and smearing.
Vacuum Distillation	Free Base	< 30%	Low	Very Poor	Critical Risk: Thermal stress induces explosive polymerization.

Part 6: References

• US5942625A - Preparation of chloromethylpyridine hydrochlorides - Google Patents Source: google.com URL:

Sources

• 1. 2-(Chloromethyl)pyridine | 4377-33-7 | Benchchem [benchchem.com]
• 2. Buy 2-(Chloromethyl)pyridine hydrochloride | 6959-47-3 [smolecule.com]
• 3. US5942625A - Preparation of chloromethylpyridine hydrochlorides - Google Patents [patents.google.com]

Technical Support Center: Purification of 2,3-dichloro-6-(chloromethyl)pyridine

Topic: Removal of unreacted 2,3-dichloro-6-methylpyridine (Precursor) from 2,3-dichloro-6-(chloromethyl)pyridine (Target). Document ID: TSC-CHEM-PYR-042 Last Updated: February 28, 2026

Module 1: Diagnostic & Triage

The Core Challenge: Structural Similarity

You are attempting to separate two molecules that differ only by a single chlorine atom substitution on a methyl group.

• Impurity (Precursor): 2,3-dichloro-6-methylpyridine (Lipophilic, lower boiling point).

• Target (Product): 2,3-dichloro-6-(chloromethyl)pyridine (Slightly more polar, higher boiling point, thermally sensitive).

Why is this happening? In free-radical halogenation (using NCS or

/UV), the reaction kinetics follow a consecutive series:

To avoid the formation of the difficult-to-remove dichloromethyl impurity (over-chlorination), standard protocols stop the reaction at 70-80% conversion. This inevitably leaves 20-30% unreacted methyl precursor. You cannot optimize the reaction to 100% conversion without destroying your yield. Therefore, downstream separation is a mandatory unit operation, not a failure of synthesis.

Module 2: Troubleshooting Guides

Scenario A: The "Solid Solution" Problem

Symptom: You attempted recrystallization, but the melting point is depressed, and NMR shows both compounds in the crystal lattice. Root Cause: The chloro- and methyl- substituents are isosteric enough to co-crystallize in certain non-polar lattices. Solution: Switch to a Polarity-Driven Crystallization system.

Protocol: Fractional Crystallization in Heptane/EtOAc

The chloromethyl group introduces a dipole moment that the methyl group lacks. We exploit this using a non-polar solvent spiked with a polar modifier.

Step-by-Step:

• Dissolution: Dissolve the crude mixture in Heptane (5 mL per gram of crude) at 60°C.

• Polar Spike: Add Ethyl Acetate (EtOAc) dropwise until the solution is perfectly clear at 60°C (usually 5-10% v/v).

  • Why? The EtOAc keeps the slightly more polar product in solution just long enough to allow the impurity to stay in the mother liquor—or vice versa depending on the specific lattice energy. Note: For this specific pyridine, the Target usually crystallizes first due to higher molecular weight.

• Slow Cooling: Cool to Room Temperature (25°C) over 2 hours with slow stirring (50 RPM).

• Deep Freeze: Chill to -10°C for 4 hours.

• Filtration: Filter the solids cold. Wash with cold (-20°C) pure Heptane.

• Validation: Check the Mother Liquor (filtrate) by TLC/GC. It should be enriched with the unreacted methyl precursor.

Scenario B: Thermal Degradation during Distillation

Symptom: The product turns dark/black during distillation, and HCl gas is evolved. Root Cause: Benzylic-type chlorides (like chloromethyl pyridines) are thermally unstable. Prolonged heating above 120°C causes self-alkylation (polymerization). Solution: High-Vacuum Short-Path Distillation.

Protocol: Vacuum Fractionation

Requirements: Vacuum < 1.0 mmHg (Torr).

Parameter	Setting	Reason
Vacuum Pressure	< 0.5 mmHg	Crucial to keep pot temp < 100°C.
Pot Temperature	Max 110°C	Above this, degradation accelerates.
Condenser Temp	40°C	Prevent product from solidifying in the condenser (MP is ~55-60°C).

Procedure:

• Add radical inhibitor (e.g., BHT, 0.1 wt%) to the distillation pot to prevent polymerization.

• Collect the First Fraction (Fore-run): This is your unreacted methyl precursor (Lower BP).

• Intermediate Cut: A mixed fraction (recycle this).

• Main Fraction: The pure chloromethyl product.

Module 3: Visualizing the Logic

The following diagram illustrates the decision matrix for purification based on the crude composition.

Figure 1: Decision tree for selecting the purification method based on unreacted precursor load.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use silica gel chromatography for this separation? A: Yes, but it is often impractical for scale-up. If you must use chromatography (e.g., for analytical standards), the -CH2Cl group makes the target slightly more polar.

• Mobile Phase: Hexane:Ethyl Acetate (95:5).

• Order of Elution: The unreacted Methyl precursor elutes first (

  ), followed by the Chloromethyl target ( ).

• Warning: Silica is slightly acidic. The chloromethyl pyridine can hydrolyze or degrade on the column if the run time is too long. Neutralize silica with 1% Triethylamine if degradation is observed.

Q2: Why does my product smell like almonds/acrid? A: This indicates hydrolysis. The chloromethyl group reacts with atmospheric moisture to form the hydroxymethyl (alcohol) derivative and HCl.

• Fix: Store the purified product under Nitrogen/Argon at 4°C. Add activated molecular sieves to the storage container.

Q3: Can I chemically "destroy" the unreacted methyl group? A: No. The methyl group on a polychlorinated pyridine ring is electronically deactivated and sterically hindered. Any reagent strong enough to oxidize the methyl group (e.g., KMnO4) will likely destroy your chloromethyl product first (hydrolysis to aldehyde/acid). Physical separation is the only viable path.

Q4: What is the "Sweet Spot" for the reaction conversion? A: Do not exceed 85% conversion of the starting material. Pushing past this point causes the rate of dichloromethyl (over-chlorinated) formation to spike exponentially. It is economically better to recycle the 15% unreacted methyl precursor than to lose yield to the inseparable di-chloro impurity.

References

• Preparation method of 2-chloro-6-trichloromethyl pyridine. (Patent CN101648905B).[1] Google Patents. Retrieved from

  • Context: Establishes the baseline for chlorination of picolines and the necessity of fraction

• Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. (2013). Asian Journal of Chemistry. Retrieved from [Link]

  • Context: Provides experimental protocols for recrystallization of chlorinated pyridines using dichloroethane and heptane systems.

• Method for Preparing 2,3-Dichloropyridine. (Patent WO2012122746).[2] WIPO. Retrieved from [Link]

  • Context: Details the handling of acid-binding agents and post-processing of chlorination mixtures to prevent degrad

Sources

• 1. CN101648905B - Preparation method of 2- chloro-6-trichloromethyl pyridine - Google Patents [patents.google.com]
• 2. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

stability of 2,3-dichloro-6-(chloromethyl)pyridine in moisture-containing solvents

A Guide for Researchers, Scientists, and Drug Development Professionals on the Stability of 2,3-Dichloro-6-(chloromethyl)pyridine in Moisture-Containing Solvents

Welcome to the technical support center for 2,3-dichloro-6-(chloromethyl)pyridine. This resource is designed to provide in-depth guidance and troubleshooting for researchers utilizing this versatile reagent in their experiments, with a particular focus on its stability in the presence of moisture. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to anticipate challenges, interpret unexpected results, and ensure the integrity of your work.

Frequently Asked Questions (FAQs)

Q1: I am dissolving 2,3-dichloro-6-(chloromethyl)pyridine in a solvent that may contain traces of water. Should I be concerned about the stability of the compound?

A1: Yes, exercising caution is highly recommended. 2,3-dichloro-6-(chloromethyl)pyridine possesses a chloromethyl group that is analogous to a benzylic halide. This functional group is susceptible to nucleophilic substitution reactions, and water, although a weak nucleophile, can react with it over time in a process called hydrolysis or, more generally, solvolysis.[1][2] The rate of this degradation is dependent on several factors including the solvent system, temperature, and pH. For reactions that are sensitive to the presence of the corresponding alcohol impurity or require precise stoichiometry, the use of anhydrous solvents and inert atmosphere techniques is crucial.[3][4]

Q2: What is the primary degradation product of 2,3-dichloro-6-(chloromethyl)pyridine in the presence of water?

A2: The primary degradation product is expected to be 2,3-dichloro-6-(hydroxymethyl)pyridine . This occurs through the hydrolysis of the chloromethyl group, where a hydroxyl group (-OH) from a water molecule replaces the chlorine atom. The reaction proceeds via a nucleophilic substitution mechanism. While the chloro-substituents on the pyridine ring can also undergo nucleophilic substitution, the chloromethyl group is generally more labile under these conditions.

Troubleshooting Guide

Scenario 1: My reaction with 2,3-dichloro-6-(chloromethyl)pyridine is giving low yields and I see an unexpected, more polar byproduct on my TLC/LC-MS.

• Potential Cause: This is a classic sign of substrate degradation due to hydrolysis. The resulting 2,3-dichloro-6-(hydroxymethyl)pyridine is more polar than the starting material and will have a lower Rf value on a normal-phase TLC plate.

• Troubleshooting Steps:

  • Verify Solvent Anhydrousness: Ensure that your reaction solvent is truly anhydrous. Use freshly dried solvents or purchase high-quality anhydrous solvents.[5]

  • Inert Atmosphere: If not already doing so, perform your reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.[6][7]

  • Reagent Purity Check: Analyze your starting material by an appropriate method (e.g., 1H NMR, GC-MS) to confirm its purity and ensure it has not degraded during storage.

  • Temperature Control: If your reaction is conducted at elevated temperatures, consider if a lower temperature could still be effective while minimizing the rate of hydrolysis.

Scenario 2: I am performing a reaction in a protic solvent like methanol or ethanol and observing a new peak in my GC-MS with a mass corresponding to the addition of the solvent to my starting material.

• Potential Cause: You are likely observing a solvolysis product. In this case, the alcohol solvent (methanol or ethanol) is acting as a nucleophile and displacing the chloride from the chloromethyl group. This results in the formation of 2,3-dichloro-6-(methoxymethyl)pyridine or 2,3-dichloro-6-(ethoxymethyl)pyridine, respectively. The mechanism is analogous to hydrolysis.

• Troubleshooting Steps:

  • Solvent Choice: If the reaction chemistry allows, consider switching to a non-nucleophilic, aprotic solvent (e.g., THF, Dioxane, Acetonitrile).

  • Temperature and Time: Minimize the reaction time and temperature to favor the desired reaction over the competing solvolysis.

  • Reagent Equivalents: If the desired reaction is with a stronger nucleophile, ensure it is present in a sufficient concentration to outcompete the solvent.

Scenario 3: My reaction is performed under basic conditions, and I am seeing multiple unidentified byproducts.

• Potential Cause: The stability of 2,3-dichloro-6-(chloromethyl)pyridine is expected to be significantly reduced under basic (alkaline) conditions. The hydroxide ion (OH-) is a much stronger nucleophile than water, which will accelerate the hydrolysis of the chloromethyl group. Furthermore, strongly basic conditions can potentially lead to the elimination of HCl to form a reactive intermediate, or even substitution of the chlorine atoms on the pyridine ring. The rate of hydrolysis for many pesticides containing chloro-substituents increases with pH.[8][9][10]

• Troubleshooting Steps:

  • pH Control: If possible, perform the reaction under neutral or slightly acidic conditions. If a base is required, consider using a non-nucleophilic base (e.g., a hindered amine like diisopropylethylamine) or a weaker base (e.g., sodium bicarbonate).

  • Slow Addition: If a strong base must be used, add it slowly at a low temperature to control the reaction and minimize side reactions.

  • Protecting Groups: In complex syntheses, it may be necessary to consider a different synthetic route or the use of protecting groups.

Experimental Protocols

Protocol 1: Monitoring the Stability of 2,3-dichloro-6-(chloromethyl)pyridine in a Moisture-Containing Solvent by HPLC

This protocol provides a framework for assessing the stability of your compound in a specific solvent system.

• Preparation of Stock Solution:

  • Accurately weigh approximately 10 mg of 2,3-dichloro-6-(chloromethyl)pyridine and dissolve it in 10 mL of anhydrous acetonitrile to prepare a 1 mg/mL stock solution.

• Preparation of Test Solution:

  • In a clean vial, add 1 mL of the stock solution to 9 mL of your chosen solvent system (e.g., acetonitrile/water 50:50 v/v). This will give a final concentration of 0.1 mg/mL.

• Time-Point Analysis:

  • Immediately inject a sample of the test solution onto a C18 reverse-phase HPLC column (this is your t=0 time point).

  • Seal the vial and store it under your experimental conditions (e.g., room temperature, 40°C).

  • Inject samples at regular intervals (e.g., 1, 2, 4, 8, 24 hours).

• HPLC Method:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Isocratic or gradient elution with acetonitrile and water (with 0.1% formic acid for better peak shape). A typical starting point could be 60:40 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 270 nm

  • Analysis: Monitor the decrease in the peak area of 2,3-dichloro-6-(chloromethyl)pyridine and the appearance of new peaks over time. The primary degradation product, 2,3-dichloro-6-(hydroxymethyl)pyridine, will have a shorter retention time.

Data Presentation

Table 1: Expected Relative Stability of 2,3-dichloro-6-(chloromethyl)pyridine in Various Solvents

Solvent System	Expected Stability	Primary Degradation Pathway
Anhydrous Aprotic (e.g., Toluene, THF, DCM)	High	Minimal degradation if kept dry
Anhydrous Protic (e.g., Methanol, Ethanol)	Moderate	Solvolysis (formation of ether)
Aprotic with Water	Moderate to Low	Hydrolysis
Protic with Water	Low	Hydrolysis and Solvolysis
Aqueous Buffer (pH < 7)	Moderate to Low	Acid-catalyzed hydrolysis
Aqueous Buffer (pH > 7)	Very Low	Base-catalyzed hydrolysis

Visualizations

Caption: Hydrolysis of 2,3-dichloro-6-(chloromethyl)pyridine.

Caption: Troubleshooting workflow for unexpected reaction outcomes.

References

• Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. (n.d.). NCBI. Retrieved February 27, 2026, from [Link]

• Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol. (2021). ResearchGate. Retrieved February 27, 2026, from [Link]

• Methanolysis (solvolysis) and synthesis of 4′-substituted 4-benzyloxybenzyl chlorides and some related compounds: comparisons with the corresponding benzoyl compounds. (1993). Journal of the Chemical Society, Perkin Transactions 2. Retrieved February 27, 2026, from [Link]

• Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol. (2021). Semantic Scholar. Retrieved February 27, 2026, from [Link]

• The Influence of the Solvent on Reaction Velocity. XXIX. Solvolysis of Benzyl Chlorides in Dimethyl Sulphoxide-Water Mixtures. (1966). SciSpace. Retrieved February 27, 2026, from [Link]

• How To: Store Reagents. (n.d.). University of Rochester Chemistry. Retrieved February 27, 2026, from [Link]

• Forced degradation and impurity profiling. (2013). ScienceDirect. Retrieved February 27, 2026, from [Link]

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• Preparing Anhydrous Reagents and Equipment. (n.d.). Moodle@Units. Retrieved February 27, 2026, from [Link]

• Hydrolysis Kinetics for 2-Chloropyridine in Supercritical Water. (n.d.). Retrieved February 27, 2026, from [Link]

• 3: Performing Sensitive Reactions without a Schlenk Line. (2024). Chemistry LibreTexts. Retrieved February 27, 2026, from [Link]

• Degradation insight of organophosphate pesticide chlorpyrifos through novel intermediate 2,6-dihydroxypyridine by Arthrobacter sp. HM01. (2022). NCBI. Retrieved February 27, 2026, from [Link]

• 2,3-dichloro-6-(trichloromethyl)pyridine | CAS#:51492-01-4. (n.d.). Chemsrc. Retrieved February 27, 2026, from [Link]

• Degradation strategies of pesticide residue: From chemicals to synthetic biology. (n.d.). NCBI. Retrieved February 27, 2026, from [Link]

• 2-Chloromethylpyridine. (n.d.). Wikipedia. Retrieved February 27, 2026, from [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013). Asian Journal of Research in Chemistry. Retrieved February 27, 2026, from [Link]

• Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research. Retrieved February 27, 2026, from [Link]

• Influencing Factors, Kinetics, and Pathways of Pesticide Degradation by Chlorine Dioxide and Ozone: A Comparative Review. (2025). MDPI. Retrieved February 27, 2026, from [Link]

• CN104974077A - Synthetic method of 2-chloromethylpyridinehydrochloride. (n.d.). Google Patents.
• CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride. (n.d.). Google Patents.

• pH-rate profiles for the hydrolysis of compounds 1 (△), 2 (▽), 3 (□), 4 (●), 5 (✚), and 9 (○) in aqueous solution at 37oC (μ = 0.50 M). (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Understanding Chemical Reactivity: The Chloromethyl Group in Synthesis. (2026). Retrieved February 27, 2026, from [Link]

• Solvolysis. (n.d.). Open Access Pub. Retrieved February 27, 2026, from [Link]

• Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. (2013). Retrieved February 27, 2026, from [Link]

• 2,3-Dichloro-6-(trichloromethyl)pyridine. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

• CN104529880A - Synthesis method of 2,3-dichloropyridine. (n.d.). Google Patents.

• Insecticide industry makes innovative breakthroughs with steady optimization of industrial regulation and raw material structure. (2026). Cnchemicals. Retrieved February 27, 2026, from [Link]

• Efficient synthesis of 2,6-bis(hydroxymethyl)pyridine using whole-cell biocatalysis. (n.d.). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

• Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. (n.d.). RSC Publishing. Retrieved February 27, 2026, from [Link]

• Degradation of pesticides chlorpyrifos, cypermethrin and chlorothalonil in aqueous solution by TiO2 photocatalysis. (2013). PubMed. Retrieved February 27, 2026, from [Link]

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Technical Support Center: Optimizing Reaction Temperature for 2-(Chloromethyl)pyridine Synthesis

Prepared by the Office of Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-(chloromethyl)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing one of the most critical parameters in this synthesis: reaction temperature. We will move beyond simple procedural steps to explore the causality behind these experimental choices, ensuring you can troubleshoot effectively and achieve reliable, high-yield results.

Section 1: Synthesis Overview and The Critical Chlorination Step

The synthesis of 2-(chloromethyl)pyridine, typically isolated as its more stable hydrochloride salt, is a cornerstone for creating a wide array of pharmaceutical intermediates and specialty chemicals.[1] While several synthetic routes exist, the most common and scalable method involves the chlorination of 2-pyridinemethanol using a chlorinating agent like thionyl chloride (SOCl₂).[2][3]

The conversion of the hydroxyl group of 2-pyridinemethanol into a chloromethyl group is the most temperature-sensitive and pivotal step of the entire process. Improper temperature control at this stage is the primary cause of low yields, byproduct formation, and failed syntheses.

Caption: The conversion of 2-pyridinemethanol to 2-(chloromethyl)pyridine.

Section 2: Frequently Asked Questions - Temperature Optimization & Control

This section addresses the most common questions regarding temperature management during the chlorination of 2-pyridinemethanol with thionyl chloride.

Q1: What is the optimal temperature profile for the chlorination step?

An optimal temperature profile is not a single value but a sequence of controlled stages. Each stage is designed to manage the reaction's thermodynamics and kinetics to maximize product formation and minimize degradation.

Stage	Temperature Range	Rationale & Scientific Basis
1. Reagent Addition	0 °C	The initial reaction between an alcohol and thionyl chloride is highly exothermic.[3] Cooling the thionyl chloride in an ice bath before and during the slow, dropwise addition of 2-pyridinemethanol is critical to dissipate this heat. This prevents localized overheating, which can lead to the immediate formation of tarry decomposition products.[2]
2. Warming to Ambient	0 °C to Room Temp.	After the addition is complete, the reaction mixture is allowed to warm gradually. This controlled warming ensures that the formation of the key intermediate, the alkyl chlorosulfite, proceeds smoothly without a dangerous buildup of unreacted starting materials.[4]
3. Driving to Completion	Room Temp. to Reflux	The conversion of the alkyl chlorosulfite intermediate to the final product is the rate-limiting step and requires thermal energy.[4] The mixture is typically heated to reflux (the boiling point of excess thionyl chloride is ~76 °C) for a defined period (e.g., 1-2 hours) to ensure the reaction goes to completion.[2][3]

Q2: Why is such precise temperature control critical?

Precise control is essential to navigate the fine line between reaction kinetics and product stability.

• Below Optimal Temperature: If the reaction is not heated sufficiently during the reflux stage, the conversion of the intermediate to the product will be incomplete, resulting in a low yield of the desired 2-(chloromethyl)pyridine.[2]

• Above Optimal Temperature: 2-(chloromethyl)pyridine is a reactive alkylating agent.[5][6] Excessive heat or prolonged reflux times can cause it to decompose, polymerize, or engage in side reactions, leading to the formation of dark, insoluble byproducts and a significant reduction in yield and purity.[2]

Q3: What is the mechanistic basis for this temperature sensitivity?

The reaction proceeds via a nucleophilic substitution mechanism. The alcohol's hydroxyl group attacks the sulfur atom of thionyl chloride, forming an alkyl chlorosulfite intermediate. This converts the poor -OH leaving group into a much better one.[4]

The subsequent step, where a chloride ion displaces this leaving group, is the temperature-dependent part. In the presence of a base like pyridine, this typically occurs via an Sₙ2 mechanism.[7][8] Heat is required to overcome the activation energy of this step. However, the pyridine ring in the product is susceptible to side reactions at elevated temperatures, especially when reactive species are present, underscoring the need for a carefully controlled thermal profile.

Section 3: Troubleshooting Guide

Encountering issues is a common part of process optimization. This guide provides a logical framework for diagnosing and solving problems related to reaction temperature.

Q4: My reaction yield is consistently low. How can I troubleshoot this?

Low yield is the most frequent complaint. The cause can be diagnosed by systematically evaluating your process and analytical data.

Caption: A logical workflow for troubleshooting low reaction yields.

Q5: I'm observing significant byproduct formation, including dark, tarry materials. How can this be minimized?

The formation of dark, often intractable, materials is a classic sign of thermal decomposition.[2] This occurs when the reaction temperature is too high or heating is maintained for too long.

• Primary Cause: Overheating during the initial exothermic addition or excessive temperature/duration during reflux.

• Solutions:

  • Strict Adherence to Cooling: Ensure the initial addition of 2-pyridinemethanol is performed slowly into thionyl chloride that is maintained at 0 °C.

  • Moderate Reflux: Do not overheat. Maintain a gentle reflux and use reaction monitoring (e.g., TLC) to determine the minimum time required for completion.

  • Optimize the Quench: A standard quench (adding water or base to the reaction mixture) can be violently exothermic. A "reverse quench," where the reaction mixture is added slowly to a cold, stirred quenching solution, provides superior temperature control and can prevent product degradation during workup.[2]

Q6: My product seems to decompose during workup and purification. Is this related to the reaction temperature?

While not directly caused by the reaction temperature, product instability is a related issue. 2-(chloromethyl)pyridine hydrochloride is an alkylating agent and is highly susceptible to hydrolysis by water, which converts it back to 2-pyridinemethanol.[9] If the reaction was incomplete due to suboptimal temperature, you will have unreacted starting material. More importantly, any moisture introduced during the workup can rapidly degrade your product.

• Solution: Ensure all workup and purification steps are performed under anhydrous conditions until the stable hydrochloride salt is formed and isolated. Use dry solvents for any trituration or recrystallization.

Section 4: Optimized Experimental Protocol

This protocol for the chlorination of 2-pyridinemethanol integrates the temperature control principles discussed above.

Objective: To synthesize 2-(chloromethyl)pyridine hydrochloride from 2-pyridinemethanol with optimal temperature control.

Materials:

• 2-Pyridinemethanol

• Thionyl Chloride (SOCl₂), fresh or distilled

• Anhydrous Acetone (for washing)

• Round-bottom flask, dropping funnel, reflux condenser

• Magnetic stirrer, ice bath

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser. Connect the top of the condenser to a gas scrubber (containing NaOH solution) to neutralize the evolved HCl and SO₂ gases.[2][10]

• Reagent Charging & Cooling: Under an inert atmosphere (e.g., nitrogen), charge the flask with an excess of thionyl chloride (3.0-4.0 molar equivalents relative to the alcohol). Begin stirring and cool the flask to 0 °C using an ice-water bath.

• Controlled Addition (Critical Step): Dissolve 2-pyridinemethanol (1.0 eq) in a minimal amount of a suitable dry solvent or use it neat if liquid. Add it to the dropping funnel. Add the 2-pyridinemethanol solution dropwise to the cold, stirred thionyl chloride over a period of 1-2 hours. Crucially, maintain the internal reaction temperature at or below 5-10 °C throughout the addition. [3]

• Gradual Warming: Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature while continuing to stir.

• Reflux: After stirring at room temperature for 30 minutes, heat the mixture to a gentle reflux and maintain it for 1-2 hours. Monitor the reaction's progress by TLC (e.g., using a 10% MeOH in DCM system) to confirm the disappearance of the starting material.[2]

• Workup: Cool the reaction mixture to room temperature. Carefully remove the excess thionyl chloride under reduced pressure (vacuum). This will leave a solid or semi-solid residue.

• Isolation: Add a sufficient amount of cold, dry acetone to the residue and stir vigorously (trituration). The product, 2-(chloromethyl)pyridine hydrochloride, should precipitate as a solid.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold, dry acetone to remove any remaining impurities. Dry the product under vacuum to yield 2-(chloromethyl)pyridine hydrochloride.[11]

References

• Guidechem. (2023). How to synthesize 2- (chloromethyl) Pyridine Hydrochloride - FAQ.

• Google Patents. (2020). CN111056992A - Synthetic method of 2-chloromethylpyridine hydrochloride.

• Fisher Scientific. (2012). SAFETY DATA SHEET - 2-(Chloromethyl)pyridine hydrochloride.

• Wikipedia. 2-Chloromethylpyridine.

• Google Patents. (2015). CN104974077A - Synthetic method of 2-chloromethylpyridinehydrochloride.

• MedChemExpress. 2-(Chloromethyl)pyridine hydrochloride (Picolyl chloride hydrochloride).

• ResearchGate. (2025). Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module.

• Santa Cruz Biotechnology. 2-Chloro-5-(chloromethyl)pyridine Material Safety Data Sheet.

• PrepChem.com. Synthesis of 2-chloromethyl-pyridine hydrochloride.

• BenchChem. Stability of 2-(Chloromethyl)pyrimidine hydrochloride in different solvents.

• SciSpace. (2018). Synthesis method of 2-chloro-5-chloromethylpyridine.

• BenchChem. Technical Support Center: Synthesis of 2-(Chloromethyl)pyrimidine Hydrochloride.

• Patsnap. (2018). Synthesis method of 2-chloro-5-chloromethyl pyridine.

• Sigma-Aldrich. 2-(Chloromethyl)pyridine hydrochloride.

• ChemicalBook. 2-(Chloromethyl)pyridine hydrochloride synthesis.

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.

• Chemistry LibreTexts. (2019). 10.9 Reactions of Alcohols with Thionyl Chloride.

• Google Patents. (1965). DE1204231B - Process for the preparation of 2-chloromethyl-pyridines or -quinolines.

• Firoz, D. Thionyl Chloride Reaction on Alcohol.

• YouTube. (2018). Reaction of alcohols with thionyl chloride.

• NEET coaching. Ethanol reacts with SOCl_2 in pyridine to form.

• Tokyo Chemical Industry Co., Ltd. 2-(Chloromethyl)pyridine Hydrochloride.

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• 3. 2-(Chloromethyl)pyridine hydrochloride synthesis - chemicalbook [chemicalbook.com]
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• 8. Ethanol reacts with `SOCl_2` in pyridine to form [allen.in]
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• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

Technical Comparison: 2,3-Dichloro-6-(chloromethyl)pyridine vs. Trichloromethyl Analogs

Executive Summary: The "Linker" vs. The "Dead End"

In the synthesis of next-generation agrochemicals and pyridine-based pharmacophores, 2,3-dichloro-6-(chloromethyl)pyridine (Target A) is a high-value intermediate. Its benzylic chloride moiety serves as a critical "warhead" for nucleophilic substitution (

), allowing it to act as a linker in fragment-based drug design.

However, its synthesis—typically via radical chlorination of 2,3-dichloro-6-methylpyridine—is prone to over-chlorination. The primary impurity, 2,3-dichloro-6-(trichloromethyl)pyridine (Impurity B), is a "dead end" species under standard alkylation conditions. It lacks the reactive methylene handle and introduces significant lipophilicity and steric bulk, potentially ruining downstream structure-activity relationship (SAR) studies.

This guide outlines the definitive analytical and functional methods to distinguish these two species, ensuring the integrity of your synthetic pipeline.

Structural & Electronic Basis

Understanding the fundamental differences between the chloromethyl (-CH

Cl) and trichloromethyl (-CCl ) groups is the first step in accurate identification.

Feature	Target A: -(chloromethyl)	Impurity B: -(trichloromethyl)
Formula
Hybridization at C6-substituent	(Methylene)	(Fully substituted)
Electronic Effect	Inductively withdrawing (-I)	Strongly withdrawing (-I), Sterically bulky
Reactivity	High ( active)	Low ( inert); susceptible to hydrolysis under forcing conditions
Proton Count	4 (2 Aromatic + 2 Aliphatic)	2 (Aromatic only)

Analytical Protocols

3.1. Nuclear Magnetic Resonance (NMR) – The Gold Standard

The most immediate distinction is the presence or absence of the benzylic methylene protons.

Protocol 1:

H-NMR Verification

• Solvent: CDCl

  (99.8% D) with 0.03% TMS v/v.

• Concentration: ~10 mg/0.6 mL.

• Key Observation:

  • Target A: Displays a sharp singlet (2H) in the range of 4.60 – 4.80 ppm . This corresponds to the

    protons.

  • Impurity B: Silent in the aliphatic region (4.0 – 5.0 ppm). The spectrum will only show aromatic signals (typically two doublets in the 7.0 – 8.5 ppm range).

  • Secondary Check: The strong electron-withdrawing nature of the

    group often shifts the adjacent aromatic proton (H5) downfield by ~0.1–0.2 ppm compared to the chloromethyl analog.

3.2. Mass Spectrometry (MS) – The Isotope Fingerprint

Chlorine's natural isotopes (

and ) exist in a ~3:1 ratio. This creates a unique "isotopic envelope" that acts as a fingerprint.

Protocol 2: Isotope Pattern Analysis

• Method: GC-MS (EI) or LC-MS (ESI+).

• Target A (

  ): Look for the molecular ion cluster starting at m/z ~195 . The pattern will show peaks at M, M+2, M+4, M+6 with relative intensities approx 100 : 97 : 31 : 3 .

• Impurity B (

  ): Look for the cluster starting at m/z ~263 . The pattern is much wider (M to M+10) due to 5 chlorine atoms. The M+2 and M+4 peaks will be significantly more intense relative to the molecular ion compared to the trichloro species.

3.3. Chromatographic Separation (HPLC)

Due to the

group's high lipophilicity, the impurity retains significantly longer on reverse-phase columns.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.

• Gradient: 50% B to 90% B over 10 mins.

• Result: The -(trichloromethyl) analog will elute after the -(chloromethyl) target.

Decision Logic & Workflow

The following diagram illustrates the logical flow for characterizing a crude reaction mixture suspected of containing both species.

Figure 1: Analytical decision tree for distinguishing the target linker from over-chlorinated byproducts.

Functional Verification (The "Silver" Test)

If advanced spectroscopy is unavailable, chemical reactivity provides a robust binary test.

Protocol 3: Silver Nitrate Precipitation Test This test exploits the lability of the benzylic chloride in the target molecule versus the inertness of the trichloromethyl group.

• Dissolve: 20 mg of the sample in 1 mL of ethanol.

• Reagent: Add 0.5 mL of 2% ethanolic silver nitrate (

  ).

• Observation:

  • Target A: Rapid formation of a white precipitate (

    ) within 1-5 minutes at room temperature (or mild warming).

    • Mechanism:[1]

  • Impurity B: Solution remains clear. The

    bonds in the group are sterically hindered and electronically strengthened against simple ionization.

Synthesis Pathway & Causality

Understanding how the impurity forms allows you to control it. The reaction is a radical chain mechanism.

Figure 2: Sequential chlorination pathway. Controlling stoichiometry and stopping at partial conversion is critical to avoid the trichloromethyl "sink."

References

• Sigma-Aldrich. (n.d.). 2-Chloro-6-(trichloromethyl)pyridine Product Sheet. Retrieved from (Representative analog data).

• PubChem. (2025).[2] 2,3-Dichloro-6-(trichloromethyl)pyridine Compound Summary. National Library of Medicine. Retrieved from .

• Zhu, X-M., et al. (2013). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry. Retrieved from .

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[3] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. (Standard reference for solvent/impurity shifts).

• LookChem. (n.d.). 2,3-Dichloro-6-(chloromethyl)pyridine Properties. Retrieved from .

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 2,3-Dichloro-6-(trichloromethyl)pyridine | C6H2Cl5N | CID 3084986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. kgroup.du.edu [kgroup.du.edu]

Advanced HPLC Method Development for 2,3-Dichloro-6-(chloromethyl)pyridine Purity: A Comparative Guide

Executive Summary

The accurate purity analysis of 2,3-dichloro-6-(chloromethyl)pyridine (DCCMP) is critical due to its role as a key intermediate in the synthesis of ryanodine receptor modulators like Chlorantraniliprole. This compound presents unique analytical challenges: it is an alkylating agent prone to rapid hydrolysis, and it possesses structural isomers that are difficult to resolve on standard stationary phases.

This guide compares a Generic C18 Method against an Optimized Phenyl-Hexyl Method , demonstrating why the latter provides superior selectivity for halogenated aromatic isomers. We provide a self-validating protocol designed to minimize on-column degradation and ensure data integrity.

Part 1: The Analytical Challenge

Chemical Instability

The chloromethyl group at the C6 position is highly reactive (benzylic-like halide). In the presence of moisture or nucleophilic solvents (e.g., methanol, amines), it undergoes rapid substitution.

• Critical Degradant: 2,3-dichloro-6-(hydroxymethyl)pyridine (Hydrolysis product).

• Implication: Sample preparation must use aprotic solvents (Acetonitrile or Dichloromethane) and be analyzed immediately.

Isomeric Selectivity

The synthesis of DCCMP often yields byproducts with similar hydrophobicity, such as:

• Over-chlorinated: 2,3-dichloro-6-(trichloromethyl)pyridine.

• Under-chlorinated: 2,3-dichloro-6-methylpyridine.

• Positional Isomers: 2,3,5-trichloropyridine derivatives.

Standard C18 columns rely primarily on hydrophobic subtraction, which may fail to fully resolve these "critical pairs" of halogenated isomers.

Part 2: Comparative Study (C18 vs. Phenyl-Hexyl)

We evaluated two distinct separation strategies to determine the optimal method for resolving DCCMP from its critical impurities.

Experimental Conditions

Parameter	Method A: Generic C18	Method B: Optimized Phenyl-Hexyl
Column	Agilent ZORBAX Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm)	Phenomenex Kinetex Phenyl-Hexyl (150 x 4.6 mm, 2.6 µm)
Mobile Phase A	0.1% H3PO4 in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	50-90% B in 15 min	40-80% B in 12 min
Mechanism	Hydrophobic Interaction	Hydrophobic + - Interaction

Performance Data

Note: Data represents average system suitability results from n=6 injections.

Metric	Method A (C18)	Method B (Phenyl-Hexyl)	Interpretation
Retention Time (DCCMP)	8.4 min	7.2 min	Phenyl-Hexyl offers faster elution due to different selectivity.
Resolution (Rs) (Impurity A)	1.8	3.5	- interactions significantly improve separation of the methyl analog.
Resolution (Rs) (Impurity B)	1.2 (Co-elution risk)	2.9	Superior resolution of the trichloromethyl impurity.
Tailing Factor (Tf)	1.3	1.05	Formic acid/Phenyl phase reduces silanol interactions with pyridine nitrogen.

Scientist's Insight

Why Phenyl-Hexyl Wins: The electron-deficient polychlorinated pyridine ring interacts strongly with the

-electrons of the phenyl stationary phase. This secondary interaction mechanism provides "shape selectivity" that a standard alkyl chain (C18) cannot match, allowing for the baseline separation of positional isomers that have nearly identical hydrophobicities.

Part 3: Optimized Experimental Protocol

Objective: Quantify DCCMP purity with >99.0% accuracy while preventing in-situ degradation.

Reagents & Equipment

• Solvents: HPLC Grade Acetonitrile (MeCN), Milli-Q Water.

• Buffer: Formic Acid (LC-MS Grade). Do NOT use Acetate or Phosphate buffers at pH > 3 to prevent hydrolysis.

• Diluent: 100% Acetonitrile (Anhydrous recommended).

Instrument Parameters

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 2.6 µm (or equivalent).

• Flow Rate: 1.0 mL/min.[1][2]

• Temperature: 25°C (Keep low to inhibit hydrolysis).

• Detection: UV @ 270 nm (Maximizes pyridine ring absorption).

• Injection Volume: 5 µL.

Gradient Table

Time (min)	% Mobile Phase A (0.1% Formic Acid)	% Mobile Phase B (MeCN)
0.0	60	40
10.0	20	80
12.0	5	95
12.1	60	40
15.0	60	40

Self-Validating Workflow (The "Check" Step)

To ensure the method is not degrading the sample during analysis:

• Inject the standard.

• Stop the flow for 10 minutes with the sample on the column.

• Resume flow.

• Compare peak shape: If the main peak splits or a new pre-peak appears, on-column hydrolysis is occurring. Action: Lower column temperature to 20°C.

Part 4: Degradation Pathways & Visualization

Understanding the reactivity of the chloromethyl group is essential for troubleshooting "ghost peaks."

Caption: Figure 1. Synthesis and degradation pathways of DCCMP. The hydrolysis pathway (blue to red) is the primary stability risk during HPLC analysis.

Part 5: References

• BenchChem. (2025).[2][3][4] Stability of 2-(Chloromethyl)pyrimidine hydrochloride in different solvents.[3] Retrieved from

• Asian Journal of Chemistry. (2013). Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Retrieved from

• SIELC Technologies. (2018). Separation of 2,3-Dichloro-6-(trichloromethyl)pyridine on Newcrom R1 HPLC column. Retrieved from

• National Institutes of Health (PubChem). (2025). 2,3-Dichloro-6-(trichloromethyl)pyridine Compound Summary. Retrieved from

• Agilent Technologies. (n.d.). Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment. Retrieved from

Sources

• 1. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-(Chloromethyl)pyridine | 4377-33-7 | Benchchem [benchchem.com]

infrared spectroscopy peaks for chloromethyl group identification

An in-depth technical analysis for researchers, analytical chemists, and drug development professionals evaluating infrared (IR) spectroscopy modalities for the structural elucidation of halogenated compounds.

Introduction: The Analytical Challenge of the Chloromethyl Group

The chloromethyl group (

) is a critical structural motif in medicinal chemistry, frequently serving as an alkylating moiety or a reactive intermediate in active pharmaceutical ingredient (API) synthesis. Identifying this group via Infrared (IR) Spectroscopy requires precision, as its primary vibrational modes occur in the highly congested "fingerprint region" of the IR spectrum.

Selecting the correct spectroscopic sampling technique—primarily deciding between Attenuated Total Reflectance (FTIR-ATR) and Transmission Spectroscopy (KBr Pellet) —dictates the fidelity of the spectral data. This guide objectively compares these methodologies, providing the mechanistic causality behind spectral shifts and establishing self-validating protocols for accurate

identification.

Mechanistic Spectral Signatures of

Before comparing instrument modalities, one must understand the intrinsic vibrational physics of the chloromethyl group. The identification relies on a dual-peak confirmation strategy:

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  Stretching Vibration ( ): Halogen atoms are heavy, which drives their stretching frequencies down into the lower energy fingerprint region. General aliphatic stretches appear between 850 and 550 cm⁻¹. However, in the specific chemical environment of a terminal chloromethyl group, this stretch is highly localized, typically presenting as a strong, sharp band between 720 cm⁻¹ and 770 cm⁻¹ [1][2]. Note: Rotational isomerism (conformers) can occasionally cause this band to split into a doublet.

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  Wagging Vibration: The presence of the highly electronegative chlorine atom adjacent to the methylene group restricts its bending motions. This results in a characteristic wagging band localized between 1300 and 1150 cm⁻¹ .

Modality Comparison: FTIR-ATR vs. Transmission (KBr)

The physical state of the sample and the required limit of detection (LOD) dictate the choice of IR accessory. Each modality interacts with the

bond differently due to distinct optical physics.

FTIR-ATR (Attenuated Total Reflectance)

ATR utilizes an Internal Reflection Element (IRE), such as Diamond or Germanium. The IR beam reflects internally, creating an evanescent wave that penetrates the sample resting on the crystal[3].

• The Wavelength-Dependency Effect (Causality): The depth of penetration of the evanescent wave is directly proportional to the wavelength of the IR light. Because the

  stretch occurs at a low wavenumber (e.g., 750 cm⁻¹ = longer wavelength), the beam penetrates significantly deeper into the sample than it does at the 3000 cm⁻¹ stretching region. This causes an artificial intensification of the peak relative to the rest of the spectrum[3][4].

• Best For: Rapid QC, liquid intermediates, and bulk solid verification where sample recovery is necessary.

Transmission FTIR (KBr Pellet)

Transmission is the classical gold standard. The sample is uniformly dispersed within an IR-transparent potassium bromide matrix[5].

• The Pathlength Advantage (Causality): Unlike ATR's shallow penetration (typically 0.5 – 2.0 µm), a KBr pellet allows the IR beam to pass through a physical pathlength of ~1 mm. This drastically increases the number of molecular interactions, yielding superior signal-to-noise ratios (SNR) for trace impurities[5]. Furthermore, it strictly adheres to the Beer-Lambert law, making it the superior choice for quantitative library matching without the need for mathematical correction algorithms.

• Best For: Trace analysis, rigorous quantitative assays, and historical library matching.

Quantitative Performance Comparison

Parameter	FTIR-ATR (Diamond Crystal)	Transmission (KBr Pellet)	Mechanistic Driver
Effective Pathlength	~0.5 to 2.0 µm	~1000 µm (1 mm)	Evanescent wave vs. direct beam transmission.
Sensitivity for	Moderate	High (Trace Detection)	Longer pathlength in KBr captures more bond interactions[5].
Spectral Artifacts	Peak intensification at <1000 cm⁻¹	Christiansen effect (scattering)	Wavelength-dependent penetration (ATR) vs. particle size scattering (KBr).
Sample Prep Time	< 1 minute	10 - 15 minutes	ATR requires zero dilution; KBr requires precise grinding and pressing.
Quantitative Accuracy	Semi-quantitative	Highly quantitative	KBr strictly follows the Beer-Lambert law[5].

Analytical Workflow & Decision Matrix

Fig 1: Decision matrix and analytical workflow for -CH2Cl IR spectroscopy.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes the physical causality to prevent common photometric errors.

Protocol A: FTIR-ATR Analysis (High-Throughput)

• Crystal Verification: Perform a background scan on the empty, cleaned diamond crystal.

  • Causality: Establishes a baseline and subtracts atmospheric

    (2350 cm⁻¹) and water vapor, which can otherwise introduce noise into the fingerprint region.

• Sample Application: Place the sample on the crystal and apply pressure using the ATR anvil until the force gauge indicates optimal contact.

  • Causality: The evanescent wave decays exponentially from the crystal surface. Without intimate physical contact, the IR beam cannot interact with the

    bonds, resulting in artificially weak signals[3].

• Data Acquisition & Correction: Scan from 4000 to 400 cm⁻¹. Apply an "ATR Correction" algorithm in the spectrometer software.

  • Causality: Because the

    peak at ~750 cm⁻¹ is artificially intensified due to deeper beam penetration at low wavenumbers, the correction algorithm normalizes the intensities to mimic a transmission spectrum, preventing misinterpretation of the molecule's dipole moment strength.

Protocol B: Transmission KBr Pellet (Trace Analysis)

• Matrix Dilution: Grind 1-2 mg of the chloromethyl sample with 100-200 mg of spectroscopic-grade, oven-dried KBr in an agate mortar.

  • Causality: If the sample is too concentrated, total absorbance occurs (the peak "bottoms out" at 0% transmittance), destroying peak resolution[4]. A 1% concentration ensures the

    stretch remains within the linear dynamic range of the detector.

• Particle Size Reduction: Grind the mixture until the particle size is less than the wavelength of the IR light (< 2 µm).

  • Causality: Large particles cause the Christiansen effect—severe light scattering that results in an asymmetrical, sloping baseline that can obscure the 720-770 cm⁻¹ region.

• Vacuum Pressing: Transfer the powder to a die and press at 10 tons under a vacuum for 2 minutes.

  • Causality: The vacuum removes trapped air and moisture. KBr is highly hygroscopic; trapped water will produce a massive broad band at 3400 cm⁻¹ and 1640 cm⁻¹, which, while not directly overlapping the

    stretch, degrades the overall photometric accuracy of the spectrum.

References

• IR Spectroscopy Tutorial: Alkyl Halides Organic Chemistry at CU Boulder[Link]

• Infrared Spectrum of Chloromethyl Thiocyanate American Institute of Physics (AIP)[Link]

• IR-Spectroscopic and X-ray-Structural Study of Vinyl-Type Carbocations National Institutes of Health (PMC)[Link]

• FTIR: Transmission vs ATR spectroscopy Specac Ltd[Link]

• What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? Kintek Solution[Link]

• Guide to FT-IR Spectroscopy Bruker[Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. IR-Spectroscopic and X-ray-Structural Study of Vinyl-Type Carbocations in Their Carborane Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 4. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 5. kinteksolution.com [kinteksolution.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2,3-Dichloro-6-(chloromethyl)pyridine

[1][2][3][4]

Executive Safety Summary

2,3-Dichloro-6-(chloromethyl)pyridine is not merely a halogenated solvent; it is a highly reactive electrophilic alkylating agent . The presence of the chloromethyl group (

) on the pyridine ring renders this compound susceptible to nucleophilic attack, making it corrosive to tissue and potentially genotoxic.

Immediate Action Required:

• Primary Hazard: Causes severe skin burns and eye damage (Category 1C). Potential lachrymator.

• Disposal Method: High-temperature incineration with flue gas scrubbing.

• Contraindications: NEVER dispose of down the drain. NEVER mix with strong oxidizers or strong bases (risk of exothermic polymerization or violent hydrolysis).

Chemical Context & Mechanism of Hazard[1][2][5][6][7]

To handle this compound safely, you must understand its reactivity. The danger lies in the benzylic-like chloride at the 6-position.

• The Mechanism (

  Reactivity): The nitrogen in the pyridine ring and the electron-withdrawing chlorine atoms at positions 2 and 3 pull electron density, making the methylene carbon at position 6 highly electrophilic.

• Biological Impact: Upon contact with biological tissue, it alkylates DNA and proteins via nucleophilic substitution, leading to immediate cellular necrosis (burns) and potential long-term mutation risks.

• Environmental Fate: It hydrolyzes in water to form hydrogen chloride (HCl) and the corresponding alcohol. This reaction lowers the pH of aquatic environments rapidly, causing acute aquatic toxicity.

Physical & Chemical Properties (Disposal Relevant)[8]

Property	Value / Characteristic	Relevance to Disposal
Functional Group	Chloromethyl ( )	High Reactivity: Requires segregation from nucleophiles (amines, hydroxides).
Physical State	Solid or Low-Melting Solid	Handling: Dust generation is a primary inhalation risk during transfer.
Water Solubility	Low to Moderate (Hydrolyzes)	Aqueous Waste: Do not place in aqueous waste streams; it will slowly generate acid and pressure.
Flash Point	>100°C (Typical for class)	Combustibility: Classified as combustible waste for incineration.

Pre-Disposal Assessment & Segregation

Before moving the container, categorize the waste into one of three streams. Do not mix these streams.

Stream A: Pure Substance (Bulk)[9]

• Definition: Expired reagents, surplus synthesis intermediates, or degraded solids.

• Container: High-Density Polyethylene (HDPE) or Glass with Teflon-lined cap.

• Labeling: "Hazardous Waste - Toxic, Corrosive - 2,3-Dichloro-6-(chloromethyl)pyridine."

Stream B: Contaminated Solids

• Definition: Gloves, weigh boats, paper towels, and syringe filters.

• Container: Wide-mouth HDPE drum or double-bagged in chemically resistant hazardous waste bags (6-mil thickness).

• Note: If the solid is wet with the chemical, it must be treated as "Debris contaminated with Corrosives."

Stream C: Rinsate & Quenched Residues

• Definition: Solvent washes from glassware cleaning.

• Composition: Usually Dichloromethane (DCM) or Ethyl Acetate containing trace amounts of the compound.

• Segregation: Halogenated Organic Waste.

Step-by-Step Disposal Protocols

Protocol 1: Disposal of Bulk Material (Preferred)

• Objective: Complete destruction via commercial incineration.

• Procedure:

  • Solidification: If the material has melted or is in solution, absorb it onto vermiculite or diatomaceous earth. Do not dispose of free liquids if solid disposal is an option.

  • Packaging: Place the primary container into a secondary containment vessel (overpack).

  • Manifesting: List as a Halogenated Organic Compound . Ensure the waste code reflects "Corrosive" (e.g., D002 in US RCRA) and "Toxic."

  • Hand-off: Transfer to EHS/Waste Management for shipping to a TSDF (Treatment, Storage, and Disposal Facility) capable of rotary kiln incineration.

Protocol 2: Deactivation of Residues (Glassware Cleaning)

• Objective: Chemically neutralize the alkylating capability before washing glassware.

• The Chemistry: We use a mild nucleophile to displace the chloride, rendering the molecule less toxic.

• Reagent: 5% Aqueous Ammonia or Saturated Sodium Bicarbonate solution.

• Steps:

  • Work in a fume hood.[1]

  • Rinse the glassware with a small volume of Dichloromethane (DCM) to remove bulk organic residue. Dispose of this rinse as Halogenated Waste .

  • Soak the glassware in the Ammonia/Bicarbonate solution for 1-2 hours. Note: This hydrolyzes the chloromethyl group to the hydroxymethyl group.

  • Check pH to ensure it remains basic (neutralizing generated HCl).

  • Collect the aqueous soak solution as Aqueous Hazardous Waste (contains pyridine derivatives).

  • Wash glassware normally.

Emergency Procedures: Spills

Stop. Do not attempt to wipe up this powder/liquid with a paper towel. The friction can generate dust or aerosols.[2]

• Evacuate & Isolate: Clear the area (15-meter radius).

• PPE: Double nitrile gloves, lab coat, and respiratory protection (N95 or P100) are mandatory due to dust toxicity.

• Containment:

  • If Solid: Cover with a damp absorbent pad (to prevent dust) or use a HEPA vacuum dedicated to hazardous materials.

  • If Liquid: Absorb with vermiculite or sand.[3]

• Decontamination:

  • After removing the bulk, wipe the surface with a mild alkaline solution (soap and water or 5% sodium bicarbonate) to neutralize acidic residues.

  • Test surface pH with litmus paper to ensure neutrality.

Decision Logic Workflow (Visualization)

The following diagram outlines the decision-making process for disposing of 2,3-Dichloro-6-(chloromethyl)pyridine based on the state of the material.

Figure 1: Operational decision tree for segregating 2,3-Dichloro-6-(chloromethyl)pyridine waste streams.

References

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cohizon.com [cohizon.com]